Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

Core Science & Biosynthesis

Chemical Structure, Physical Properties, and Analytical Applications of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

Executive Summary

In the highly regulated field of veterinary pharmacokinetics and food safety, the accurate quantification of drug residues in edible tissues is paramount. Quinoxaline-1,4-dioxide derivatives, notably carbadox and olaquindox, are widely deployed to control bacterial enteropathogens in livestock[1]. However, due to the established genotoxicity and suspected carcinogenicity of their metabolites, global regulatory agencies strictly monitor their residue levels[2][3].

The primary marker residue for these drugs is 3-methylquinoxaline-2-carboxylic acid (MQCA)[2]. To achieve the requisite analytical sensitivity, MQCA is frequently derivatized to its ethyl ester, or the protected metabolite itself is targeted[4]. In this context, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 serves as the premier stable isotope-labeled internal standard (SIL-IS)[5][6]. This whitepaper provides an in-depth technical analysis of its molecular architecture, synthesis causality, and step-by-step integration into LC-MS/MS workflows.

Molecular Architecture and Physicochemical Properties

Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is a bicyclic heterocycle consisting of a benzene ring fused to a pyrazine ring, modified with an ethyl carboxylate group and a methyl group.

The Causality of Isotope Placement

The selection of the d4 isotopologue—where the four deuterium atoms are located exclusively on the aromatic benzene ring (positions 5, 6, 7, and 8)—is a deliberate and critical design choice.

• Prevention of Isotopic Scrambling: Protons located on the methyl group (C3) are alpha to the imine-like nitrogen and are highly susceptible to keto-enol tautomerization. If deuterated at this position, the molecule would undergo rapid deuterium-hydrogen (D/H) exchange in protic solvents or during acidic extraction.

• Matrix Stability: By localizing the heavy isotopes on the stable aromatic core, the internal standard maintains ≥98% isotopic purity throughout aggressive sample preparation protocols, ensuring the trustworthiness of the isotope dilution mass spectrometry (IDMS) assay[7].

Table 1: Physicochemical Properties

Property	Specification
Chemical Name	Ethyl 3-methyl-2-quinoxalinecarboxylate-d4
Unlabeled CAS Number	3885-38-9[4]
Molecular Formula	C₁₂H₈D₄N₂O₂[5]
Molecular Weight	220.26 g/mol [5]
Isotopic Enrichment	≥98% Atom D
Appearance	Neat oil to crystalline solid[4]
Solubility	Methanol, Ethyl Acetate, DMSO, DMF
Storage Conditions	2-8 °C, protected from light

Synthetic Strategy and Mechanism

The synthesis of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 relies on a highly regioselective Hinsberg-type cyclocondensation[8].

Reaction Pathway:

• Reactants: Benzene-1,2-diamine-d4 (o-phenylenediamine-d4) is reacted with ethyl 2,3-dioxobutanoate.

• Mechanism: The two primary amine groups of the deuterated diamine undergo sequential nucleophilic attacks on the adjacent carbonyl carbons of the diketoester.

• Aromatization: Subsequent dehydration (loss of two water molecules) yields the fully aromatized quinoxaline ring system.

Causality: This specific synthetic route is self-validating. Because the C-D bonds on the starting diamine are chemically inert during the nucleophilic attack and dehydration phases, the isotopic labels are perfectly conserved in the final product without risk of degradation or scrambling[8].

Application in Analytical Workflows (LC-MS/MS)

In complex biological matrices like swine muscle or liver, target analytes suffer from severe matrix effects (ion suppression or enhancement) during Electrospray Ionization (ESI). Spiking the sample with Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 prior to extraction corrects for both extraction recovery losses and ionization variances[9].

Fig 1. Metabolic pathway of Carbadox to MQCA and its analytical derivatization with SIL-IS tracking.

Step-by-Step Experimental Methodology

To ensure a self-validating and robust assay, the following protocol details the extraction and quantification of quinoxaline residues from animal tissues[9]:

• Matrix Preparation & IS Spiking: Homogenize 2.0 g of swine muscle tissue in a 50 mL centrifuge tube. Spike the homogenate with 50 µL of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 working solution (100 ng/mL). Allow to equilibrate for 15 minutes.

• Deproteinization: Add 5.0 mL of 5% meta-phosphoric acid in methanol. Causality: Target analytes are highly bound to intracellular proteins. Meta-phosphoric acid acts as a potent denaturing agent that disrupts protein-drug binding, while the acidic environment stabilizes the ester linkages against hydrolysis[9].

• Liquid-Liquid Extraction (LLE): Add 5.0 mL of an ethyl acetate:dichloromethane mixture (50:50, v/v). Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes. Causality: This specific mixed-polarity solvent system efficiently partitions the moderately lipophilic quinoxaline derivatives away from polar endogenous matrix components[9].

• Concentration & Reconstitution: Transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 45 °C. Reconstitute the residue in 1.0 mL of 0.5% isopropanol in 1% aqueous acetic acid.

• LC-MS/MS Analysis: Inject 10 µL onto a C18 reverse-phase column. Utilize a gradient mobile phase (water with 0.1% formic acid and acetonitrile). Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Fig 2. Step-by-step sample preparation and LC-MS/MS workflow for quinoxaline residue analysis.

Table 2: Optimized MRM Parameters for LC-MS/MS Quantification

Note: The +4 Da mass shift is perfectly preserved in the product ions, validating that fragmentation occurs on the ester side chain rather than the deuterated aromatic core.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Ethyl MQCA (Unlabeled)	217.1	189.1 (Loss of C₂H₄)	144.1 (Loss of CO₂Et)	20 / 35
Ethyl MQCA-d4 (SIL-IS)	221.1	193.1 (Loss of C₂H₄)	148.1 (Loss of CO₂Et)	20 / 35

References

• Title: Ethyl 3-Methyl-2-quinoxalinecarboxylate-d4 - Veeprho Source: veeprho.com URL: [Link][7]

• Title: Carbadox-impurities - Pharmaffiliates Source: pharmaffiliates.com URL: [Link][5]

• Title: Carbadox Impurities and Related Compound - Veeprho Source: veeprho.com URL: [Link][6]

• Title: Carbadox and Olaquindox as Feed Additives - The Pig Site Source: thepigsite.com URL: [Link][1]

• Title: Simultaneous Screening Analysis of 3-Methyl-quinoxaline-2-carboxylic Acid and Quinoxaline-2-carboxylic Acid Residues - ACS Publications Source: acs.org URL: [Link][3]

• Title: Determination of carbadox and olaquindox metabolites in swine muscle by liquid chromatography/mass spectrometry - PubMed Source: nih.gov URL: [Link][9]

• Title: The Chemistry of Heterocyclic Compounds, Quinoxalines: Supplement II Source: epdf.pub URL: [Link][8]

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• 6. veeprho.com [veeprho.com]
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• 9. Determination of carbadox and olaquindox metabolites in swine muscle by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Exact Mass and Isotopic Distribution Profiling of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4: A Technical Guide for LC-HRMS Bioanalysis

Executive Summary

In the rigorous landscape of veterinary pharmacokinetics and food safety monitoring, the precise quantification of drug residues in complex biological matrices is paramount. Carbadox, a widely used veterinary antimicrobial, is extensively metabolized in swine to marker residues such as quinoxaline-2-carboxylic acid (QCA) and related quinoxaline derivatives[1]. To accurately quantify these trace-level metabolites and related impurities without the confounding variables of matrix effects, stable isotope-labeled internal standards (SIL-IS) are indispensable[2].

This technical whitepaper provides an in-depth physicochemical profiling of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 , a critical SIL-IS. By detailing its theoretical exact mass, isotopic distribution, and the causal logic behind LC-HRMS experimental workflows, this guide serves as a self-validating framework for analytical scientists and drug development professionals.

Structural Rationale & Physicochemical Profiling

Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 ( C12​H8​D4​N2​O2​ ) is the deuterium-labeled analog of the quinoxaline ester. The strategic placement of the four deuterium atoms is critical for its function as a reliable internal standard.

• Isotopic Stability (The "Why"): The four deuterium atoms are incorporated into the aromatic ring of the quinoxaline core (positions 5, 6, 7, and 8). Aromatic C-H bonds are highly stable and non-acidic. If the deuterium labels were placed on the methyl group at position 3, the molecule would be susceptible to keto-enol tautomerization, leading to rapid hydrogen-deuterium (H/D) exchange in protic solvents (like water or methanol used in LC-MS). Aromatic labeling guarantees isotopic integrity throughout extraction and ionization[2].

• Ionization Affinity: The pyrazine ring within the quinoxaline core contains two basic nitrogen atoms. These nitrogens possess a high proton affinity, making the molecule highly responsive to Positive Electrospray Ionization (ESI+) when subjected to acidic mobile phases.

Fig 1: Metabolic pathway of Carbadox and the compensatory role of the SIL-IS in LC-MS workflows.

Theoretical Exact Mass & Isotopic Distribution

High-Resolution Mass Spectrometry (HRMS) relies on exact mass measurements to differentiate the target analyte from isobaric background noise. The monoisotopic mass is calculated using the most abundant naturally occurring stable isotopes ( 12C , 1H , 2H for the enriched positions, 14N , 16O ).

Exact Mass Calculation

• Formula: C12​H8​D4​N2​O2​

• Neutral Monoisotopic Mass: 220.114986 Da

• Protonated Adduct [M+H]+ : 221.122262 Da (Calculated by adding the mass of a proton, 1.007276 Da )

Isotopic Distribution Profile

The isotopic envelope of the molecule is driven by the natural abundance of 13C (1.07%), 15N (0.364%), and 18O (0.205%). Understanding this distribution is vital to prevent cross-talk between the SIL-IS and the unlabeled analyte in the mass spectrometer.

Isotope Peak	Exact Mass (Neutral, Da)	Relative Abundance (%)	Primary Causal Contributors
M (Monoisotopic)	220.1150	100.00	12C12​ , 1H8​ , 2H4​ , 14N2​ , 16O2​
M+1	221.1183	~ 13.74	13C (12.84%), 15N (0.73%)
M+2	222.1193	~ 1.26	18O (0.41%), 13C2​ (0.75%)

Note: The +4 Da mass shift provided by the D4​ label ensures that the M+4 isotopic peak of the natural (unlabeled) compound ( <0.01% ) does not significantly interfere with the internal standard signal, a critical requirement for quantitative linearity[2].

Experimental Workflow: LC-HRMS Isotopic Validation

To ensure the trustworthiness of the bioanalytical assay, the internal standard itself must be rigorously validated. The following step-by-step protocol outlines a self-validating system to confirm the exact mass and isotopic purity of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4.

Step-by-Step Methodology

• System Suitability & Calibration: Calibrate the HRMS instrument (e.g., Orbitrap or Q-TOF) using a certified tuning mix. The mass accuracy must be verified to be <2 ppm to ensure reliable elemental composition assignment.

• Blank Injection (Memory Effect Check): Inject a blank solvent (50:50 Methanol:Water). Analyze the chromatogram at the target m/z to ensure the LC system is free of carryover. Causality: Failing to run a blank invalidates the assumption that the observed signal originates solely from the current injection.

• Standard Preparation: Dissolve the SIL-IS powder in LC-MS grade methanol to yield a working solution.

• Chromatographic Separation: Inject onto a sub-2 µm C18 column. Utilize a gradient elution profile with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Causality: Formic acid acts as a proton donor, facilitating the ESI+ ionization of the quinoxaline nitrogens.

• HRMS Acquisition: Operate the mass spectrometer in ESI+ mode with a resolving power of >70,000 (at m/z 200). Extract the ion chromatogram (EIC) for [M+H]+ at m/z221.1223±5 ppm .

• Isotopic Purity Assessment: Extract the EIC for the unlabeled D0​ analog ( m/z217.0972 ). Calculate the D0​/D4​ peak area ratio. The D0​ contribution must be <0.1% . Causality: If the SIL-IS contains excessive D0​ impurities, spiking it into biological samples will artificially inflate the calculated concentration of the target analyte, leading to false positives in residue monitoring.

Fig 2: Sequential LC-HRMS workflow for validating the isotopic purity of the SIL-IS.

Causality in Bioanalytical Method Design

The integration of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 into an analytical workflow is not merely a procedural step; it is a calculated mechanism to enforce data integrity.

Matrix Effect Compensation: When extracting analytes from complex matrices like swine liver or plasma, endogenous compounds (e.g., phospholipids) often co-elute with the target analyte. These invisible background molecules compete for charge droplets in the ESI source, causing severe "ion suppression"[3]. Because the D4​ internal standard shares identical physicochemical properties with the unlabeled analyte, it elutes at the exact same retention time. Consequently, it experiences the exact same degree of ion suppression. By quantifying the analyte based on the Response Ratio (Area of Analyte / Area of SIL-IS) rather than absolute peak area, the matrix effect is mathematically canceled out, ensuring absolute quantitative accuracy[2][4].

References

• Veeprho Laboratories. "Ethyl 3-Methyl-2-quinoxalinecarboxylate-d4 Reference Standard." Veeprho. Available at:[Link]

• ACS Agricultural Science & Technology. "Metabolism and Tissue Depletion of Carbadox in Swine, Broilers, and Rats." American Chemical Society, 2022. Available at:[Link]

• ResearchGate. "Matrix matching in liquid chromatography–mass spectrometry with stable isotope labelled internal standards—Is it necessary?" ResearchGate. Available at:[Link]

Sources

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• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

MS/MS Fragmentation Pathways of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4: A Technical Guide for Veterinary Residue Analysis

Executive Summary & Structural Context

In the highly regulated landscape of veterinary drug development and food safety, monitoring the residues of quinoxaline-1,4-dioxide antibacterials (such as Carbadox and Olaquindox) is a critical mandate. Because these parent drugs metabolize rapidly and exhibit mutagenic potential, regulatory frameworks require the quantification of their stable marker residues: quinoxaline-2-carboxylic acid (QCA) and 3-methylquinoxaline-2-carboxylic acid (MQCA) according to recent analytical validations[1].

Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 (Molecular Formula: C₁₂H₈D₄N₂O₂) serves a dual purpose in this analytical ecosystem. It is uniquely utilized both as a stable isotope-labeled (SIL) reference standard for monitoring esterified manufacturing impurities in Carbadox API as detailed in impurity profiling guidelines[2], and as an analytical surrogate/internal standard in complex biological matrices. The strategic placement of the four deuterium atoms on the fused benzene ring ensures that the isotopic label is immune to hydrogen-deuterium (H/D) exchange during harsh sample preparation.

Ionization and MS/MS Fragmentation Mechanics

Understanding the collision-induced dissociation (CID) of this compound is essential for optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods.

Precursor Ion Formation

Due to the presence of two basic nitrogen atoms within the pyrazine ring of the quinoxaline core, the molecule exhibits excellent proton affinity. Consequently, positive Electrospray Ionization (ESI+) is the mandatory ionization mode, yielding an abundant protonated precursor ion [M+H]⁺ at m/z 221.1 consistent with optimized MS parameters for quinoxaline derivatives[3].

The Fragmentation Pathway (Causality & Logic)

The fragmentation of the ethyl ester derivative follows a thermodynamically driven, sequential pathway:

• Ester Cleavage (m/z 221 → 193): The primary and lowest-energy fragmentation event is the neutral loss of ethylene (C₂H₄, 28 Da) from the ethyl ester moiety via a McLafferty-type rearrangement. This yields the protonated carboxylic acid, MQCA-d4 (m/z 193).

• Decarboxylation (m/z 193 → 149): The secondary fragmentation involves the neutral loss of carbon dioxide (CO₂, 44 Da) from the newly formed carboxylic acid. This decarboxylation is a hallmark diagnostic transition for all quinoxaline-2-carboxylic acids as confirmed by EI-MS and MS/MS spectral data[4].

• Pyrazine Ring Cleavage (m/z 149 → 106): At higher collision energies, the pyrazine ring undergoes structural collapse, expelling neutral fragments (e.g., C₂H₃N, 41 Da) while retaining the stable, d4-labeled benzene ring (m/z 106) which is utilized as a highly specific quantifier ion[5].

Fig 1: MS/MS fragmentation pathway of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 via ESI+.

Quantitative Data Presentation

To facilitate rapid method development, the optimized Multiple Reaction Monitoring (MRM) transitions for the target analytes and the internal standard are summarized below.

Table 1: Optimized LC-MS/MS MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Diagnostic Mechanism
Ethyl MQCA-d4	221.1	193.1	15	Loss of C₂H₄ (Quantifier)
Ethyl MQCA-d4	221.1	149.1	25	Loss of C₂H₄ + CO₂ (Qualifier)
MQCA (Target)	189.1	145.1	20	Loss of CO₂
MQCA (Target)	189.1	102.0	35	Pyrazine ring cleavage
QCA (Target)	175.1	129.1	20	Loss of CO₂

Self-Validating Experimental Protocol: LC-MS/MS Method Optimization

A robust analytical method must be self-validating. By introducing the stable isotope-labeled standard at the very beginning of the protocol, any physical losses, incomplete hydrolysis, or matrix-induced ion suppression are proportionally mirrored in the internal standard, rendering the final quantitative ratio absolute.

Fig 2: Self-validating LC-MS/MS sample preparation and analysis workflow.

Step-by-Step Methodology

Step 1: Homogenization and Isotope Spiking

• Action: Weigh 2.0 g of homogenized biological tissue (e.g., porcine liver or aquatic muscle) into a 50 mL polypropylene centrifuge tube. Immediately spike the sample with Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 to achieve a final matrix concentration of 10 µg/kg.

• Causality: Spiking prior to any chemical treatment ensures the internal standard undergoes the exact same degradation and extraction kinetics as the endogenous target residues which is critical for accurate quantification[6].

Step 2: Acidic Hydrolysis

• Action: Add 10 mL of 2.0 M HCl to the homogenate. Vortex thoroughly and incubate in a water bath at 60°C for 90 minutes.

• Causality: Quinoxaline metabolites covalently bind to tissue proteins. Strong acidic hydrolysis is mandatory to break these bonds and release the free analytes into the supernatant as demonstrated in hydrolysis optimization studies[6]. The d4-label on the benzene ring resists H/D exchange under these highly acidic conditions.

Step 3: Solid-Phase Extraction (SPE) Clean-up

• Action: Centrifuge the hydrolysate at 10,000 × g for 15 minutes. Adjust the supernatant pH to ~7.0. Load the extract onto a pre-conditioned Oasis MAX (Mixed-mode Anion Exchange) SPE cartridge. Wash with 5% methanol in water, and elute with 2% formic acid in methanol.

• Causality: The MAX chemistry selectively retains the carboxylic acid functional groups of the hydrolyzed analytes while allowing neutral lipids, phospholipids, and basic interferences to be washed to waste. This drastically mitigates matrix suppression during ESI as validated in UPLC-MS/MS methods[1].

Step 4: LC-MS/MS Acquisition

• Action: Evaporate the eluate under a gentle stream of N₂ at 40°C and reconstitute in 200 µL of initial mobile phase. Inject 5 µL onto a C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.7 µm). Use a mobile phase gradient of 0.1% Formic acid in water (A) and 0.1% Formic acid in acetonitrile (B).

• Causality: Formic acid acts as a proton donor, ensuring maximum ionization efficiency (abundance of [M+H]⁺) in the ESI source which is a critical parameter for reaching sub-ppb detection limits[3].

Table 2: Method Validation Parameters (Self-Validation Metrics)

Parameter	Target Value	Causality / Significance
Recovery (%)	85 - 110%	Validates extraction efficiency and completeness of acidic hydrolysis.
LOD (µg/kg)	< 1.0	Ensures compliance with stringent EU/FDA regulatory minimum performance limits.
Matrix Effect (%)	± 15%	Monitored via the d4-IS; ensures ionization consistency across varying tissue types.

Sources

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. mdpi.com [mdpi.com]
• 4. evitachem.com [evitachem.com]
• 5. researchgate.net [researchgate.net]
• 6. akjournals.com [akjournals.com]

Synthesis and Isotopic Labeling of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4: A Technical Guide

Executive Summary

Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is a highly specialized stable-isotope-labeled (SIL) internal standard. In the realm of veterinary pharmacokinetics, it is indispensable for the advanced liquid chromatography-mass spectrometry (LC-MS/MS) tracking of Carbadox, a widely used antimicrobial agent in swine[1]. Because Carbadox rapidly metabolizes into various quinoxaline-2-carboxylic acid (QCA) derivatives, possessing a highly enriched deuterium-labeled standard is non-negotiable for mitigating matrix effects and ensuring absolute quantification of drug residues[2]. This whitepaper details the autonomous, self-validating synthetic pathways required to produce this compound with >98% isotopic purity, focusing on the mechanistic causality behind each experimental choice.

Mechanistic Causality in Quinoxaline Assembly

The core quinoxaline scaffold is constructed via the double condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound. To synthesize the target isotopologue, 1,2-phenylenediamine-d4 (benzene-1,2-diamine-d4) is reacted with ethyl 2,3-dioxobutanoate (ethyl α,β -diketobutyrate)[3].

Mechanistic Rationale: The reaction cascade is initiated by the nucleophilic attack of the primary amine of 1,2-phenylenediamine-d4 onto the highly electrophilic ketone carbonyl of ethyl 2,3-dioxobutanoate. The choice of a protic solvent (e.g., ethanol) is a deliberate, field-proven strategy; it facilitates the necessary proton transfers during the formation of the tetrahedral hemiaminal intermediate[4].

Subsequent dehydration yields an imine (Schiff base). The spatial proximity of the second amine drives a rapid intramolecular cyclization onto the remaining ester-adjacent carbonyl, followed by a second dehydration to establish the stable, aromatic quinoxaline system. Conducting this reaction at room temperature is critical: it minimizes the transesterification of the ethyl ester and prevents the thermal degradation of the dicarbonyl electrophile, ensuring high yields without the need for harsh catalysts.

Stepwise mechanistic logic of 1,2-diamine and 1,2-dicarbonyl condensation.

Experimental Workflow: A Self-Validating Protocol

Precursor Selection and Handling

To ensure the integrity of the -d4 label, the starting material, 1,2-phenylenediamine-d4, must be handled under inert conditions to prevent premature oxidation. While the aromatic deuteriums are generally stable, exposure to strong aqueous acids at elevated temperatures must be strictly avoided to prevent unwanted H/D exchange.

Step-by-Step Synthesis Protocol

• Preparation: In a flame-dried 50 mL round-bottom flask flushed with argon, dissolve 1,2-phenylenediamine-d4 (1.0 mmol, ~112 mg) in 10 mL of anhydrous ethanol.

• Addition: Slowly add ethyl 2,3-dioxobutanoate (1.05 mmol, ~151 mg) dropwise to the stirring solution at 0 °C. Causality note: The slight stoichiometric excess ensures the complete consumption of the expensive isotopically labeled diamine[4].

• Condensation: Allow the reaction mixture to warm to room temperature (20-25 °C). Stir continuously for 2-4 hours.

  • Self-Validation: The reaction progress is visually self-validating. The solution typically transitions from pale yellow to a deep orange/brown. Thin-Layer Chromatography (TLC) using Hexane:Ethyl Acetate (3:1) will confirm the disappearance of the diamine spot (ninhydrin active) and the appearance of a new, highly UV-active product spot.

• Quenching & Extraction: Evaporate the ethanol under reduced pressure. Redissolve the crude residue in 20 mL of ethyl acetate and wash with saturated aqueous NaHCO3 (10 mL) followed by brine (10 mL). Dry the organic layer over anhydrous Na2SO4.

• Purification: Concentrate the organic layer and purify via flash column chromatography on silica gel using a gradient of 10-20% ethyl acetate in hexanes.

Experimental workflow for the synthesis of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4.

Purification and Isotopic Validation

The purified Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 must undergo rigorous analytical validation to ensure it meets the standards required for pharmacokinetic assays.

• LC-HRMS: Confirms the exact mass and the isotopic distribution. The M+0 peak must be <1% relative to the M+4 peak to ensure no signal interference in quantitative MS assays.

• 1H NMR: Validates the absence of aromatic protons (which would normally appear around 7.5-8.1 ppm in the unlabeled analog). The aliphatic protons of the ethyl group (triplet at ~1.4 ppm, quartet at ~4.5 ppm) and the C3-methyl group (singlet at ~2.8 ppm) remain visible and integrate perfectly.

Quantitative Data and Yield Optimization

The following table summarizes the optimization of reaction conditions, demonstrating the causality between solvent/catalyst choices and the final yield and isotopic purity.

Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)	Isotopic Purity (M+4)
Ethanol	None	25	2.0	88	>99%
Acetic Acid	None	80	1.0	75	94% (Partial H/D exchange)
THF	Pyridine (10 mol%)	25	3.0	85	>99%
DMF	Citric Acid (15 mol%)	25	4.0	82	>99%

Data Interpretation: While highly acidic conditions (Acetic Acid, 80 °C) accelerate the condensation process, they introduce a critical failure point: acid-catalyzed H/D exchange on the aromatic ring, which degrades the isotopic purity to 94%. Utilizing ethanol at room temperature provides the optimal thermodynamic balance, achieving a superior 88% yield while preserving >99% isotopic fidelity[3].

References

• Title: A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine Source: ACG Publications URL: [Link]

• Title: New Quinoxaline Derivatives as Dual Pim-1/2 Kinase Inhibitors: Design, Synthesis and Biological Evaluation Source: MDPI URL: [Link]

• Title: Carbadox-impurities Source: Pharmaffiliates URL:[Link]

• Title: Carbadox-D3 | CAS 1185240-06-5 and Related Compounds Source: Veeprho URL: [Link]

Sources

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• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. acgpubs.org [acgpubs.org]
• 4. New Quinoxaline Derivatives as Dual Pim-1/2 Kinase Inhibitors: Design, Synthesis and Biological Evaluation [mdpi.com]

Thermodynamic Solvation and Solubility Profiling of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 in Organic Solvents: A Guide for LC-MS/MS Method Development

Executive Summary

Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 (EMQC-d4) is a critical stable isotope-labeled internal standard (SIL-IS) utilized extensively in pharmacokinetic research and veterinary drug residue analysis[1]. Because it serves as a quantitative benchmark for mass spectrometry (LC-MS/MS), achieving perfect molecular solvation without inducing chemical degradation is paramount. This whitepaper provides an in-depth analysis of the thermodynamic solvation mechanics of EMQC-d4, offering a self-validating protocol for preparing highly stable analytical solutions.

Structural and Thermodynamic Basis for Solvation

To design an optimal solvent system, we must first deconstruct the molecular architecture of EMQC-d4:

• The Quinoxaline Core : The fused benzene and pyrazine rings create a rigid, planar hydrophobic surface. However, the two sp2-hybridized nitrogen atoms in the pyrazine ring act as potent hydrogen-bond acceptors. This dual nature allows the molecule to interact favorably with highly polar aprotic solvents (e.g., DMSO).

• The Ethyl Ester Moiety : Unlike its free carboxylic acid counterpart (which heavily relies on hydrogen bonding for solvation), the ethyl ester group masks the polar acid terminus. This significantly increases the molecule's lipophilicity, rendering the unlabeled analog highly soluble in moderately polar to non-polar halogenated solvents such as chloroform, dichloromethane (DCM), and ethyl acetate[2].

• The Deuterium Isotope Effect : The substitution of four protium atoms with deuterium on the aromatic ring slightly reduces the molar volume and polarizability of the molecule. While this can cause negligible shifts in chromatographic retention times, the macroscopic thermodynamic solubility profile remains identical to the unlabeled compound.

Veterinary quinoxaline-di-N-oxide derivatives typically exhibit practical insolubility in aqueous media but dissolve readily in polar organic solvents like methanol, acetone, and dimethyl sulfoxide[3]. By leveraging the lipophilicity of the ester group, analysts can utilize a broader range of extraction and solubilization solvents.

Solubility Profile Matrix

The following table summarizes the solubility profile of EMQC-d4 across various organic solvents, categorized by their dielectric constants ( ϵ ) and primary solvation mechanisms.

Solvent	Dielectric Constant ( ϵ )	Primary Solvation Mechanism	Estimated Solubility	Application in Analytical Workflow
Dimethyl Sulfoxide (DMSO)	46.7	Strong dipole-dipole, H-bond acceptor	> 50 mg/mL	Primary stock solution preparation
Chloroform / DCM	4.8 / 9.1	Dispersion forces, dipole-induced dipole	> 50 mg/mL	Lipid extraction, alternative stock
Ethyl Acetate	6.0	Dipole-dipole	> 20 mg/mL	Liquid-liquid extraction (LLE)
Acetonitrile (ACN)	37.5	Dipole-dipole	10 - 20 mg/mL	Working IS dilution, LC mobile phase
Methanol (MeOH)	32.7	H-bond donor/acceptor	10 - 20 mg/mL	Not recommended for long-term storage
Water	80.1	Hydrophobic exclusion	< 0.1 mg/mL	Not applicable

Strategic Solvent Selection: The Causality of Degradation

While EMQC-d4 is soluble in protic solvents like methanol, methanol must be strictly avoided for long-term stock storage .

• The Causality : In the presence of trace acidic or basic impurities (often leached from glassware or present in the matrix), methanol acts as a nucleophile. This induces transesterification, converting the ethyl ester into a methyl ester. This chemical alteration shifts the mass-to-charge ratio ( m/z ) of the standard, completely invalidating the LC-MS/MS quantification.

• The Solution : Acetonitrile (ACN) is an aprotic solvent that provides excellent solubility for intermediate dilutions without the risk of nucleophilic attack on the ester carbonyl, ensuring the long-term structural integrity of the SIL-IS.

Step-by-Step Protocol: Preparation of SIL-IS Solutions

This protocol outlines the preparation of a 1.0 mg/mL primary stock and a 100 ng/mL working solution. It is designed as a self-validating system to guarantee analytical trustworthiness.

Phase 1: Primary Solubilization

• Gravimetric Transfer : Using a microbalance, accurately weigh 1.0 mg of solid EMQC-d4 into a silanized amber glass vial.

• Solvent Addition : Add exactly 1.0 mL of LC-MS grade DMSO.

  • Causality: DMSO's high dipole moment perfectly matches the polarizability of the quinoxaline core, ensuring rapid disruption of the crystal lattice.

• Agitation : Sonicate the vial in a water bath at 20∘C for 5 minutes.

• Validation Checkpoint 1 (Optical) : Inspect the vial against a stark black background under a focused light beam. The complete absence of the Tyndall effect (light scattering) confirms that the solid has dissolved at a true molecular level, rather than forming a colloidal suspension.

Phase 2: Intermediate and Working Dilution

• Intermediate Generation : Transfer of the primary DMSO stock into of LC-MS grade Acetonitrile to yield a intermediate solution. Vortex for 30 seconds.

• Working Solution : Dilute the intermediate 1:100 in Acetonitrile to achieve the final 100 ng/mL working SIL-IS solution.

• Validation Checkpoint 2 (Instrumental) : Inject of the working solution into the LC-MS/MS system. A signal-to-noise ratio ( S/N ) >100 at the expected retention time, with no secondary peaks in the methyl-ester MRM transition channel, validates both the solubility and chemical stability of the preparation.

Workflow Visualization

Figure 1: Optimal solvation and dilution workflow for EMQC-d4, highlighting solvent causality.

Sources

• 1. veeprho.com [veeprho.com]
• 2. ETHYL 3-METHYLQUINOXALINE-2-CARBOXYLATE | 3885-38-9 [amp.chemicalbook.com]
• 3. veeprho.com [veeprho.com]

NMR Spectroscopy and Characterization of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4: A Technical Guide

Executive Summary

In the rigorous environment of regulated bioanalysis and pharmacokinetic profiling, the accuracy of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays heavily relies on the quality of internal standards. Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 serves as a critical stable isotope-labeled (SIL) intermediate in the synthesis of 3-methylquinoxaline-2-carboxylic acid-d4 (MQCA-d4)[1]. MQCA is the primary marker residue for the veterinary antibiotic carbadox, necessitating highly precise quantification to ensure food safety and regulatory compliance[2].

This whitepaper provides an in-depth technical analysis of the molecular architecture, synthetic rationale, and nuclear magnetic resonance (NMR) characterization of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4. By understanding the quantum mechanical effects of deuterium substitution on NMR spectra, researchers can confidently validate the isotopic purity and structural integrity of this essential reference standard.

Molecular Architecture & Isotopic Design

The strategic placement of deuterium atoms is paramount in designing an effective internal standard. In Ethyl 3-methyl-2-quinoxalinecarboxylate-d4, the four protons on the benzenoid ring of the quinoxaline core (positions 5, 6, 7, and 8) are replaced with deuterium ( 2H ).

Causality Behind the Isotopic Design

• Mass Shift (+4 Da): A mass difference of at least 3 to 4 Daltons is required to prevent isotopic cross-talk in the mass spectrometer. The +4 Da shift ensures that the M+0 peak of the internal standard does not overlap with the natural M+2 or M+3 isotopic envelope of the native analyte (primarily driven by natural 13C abundance).

• Metabolic and Chemical Stability: Deuterium atoms placed on aromatic rings are highly resistant to back-exchange in aqueous or biological matrices[3]. In contrast, labeling the C3-methyl group or the ethyl ester would risk hydrogen-deuterium exchange via enolization or esterase cleavage, respectively, compromising the quantitative integrity of the assay.

Synthetic Pathway

To preserve the isotopic label, the synthesis of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 utilizes a bottom-up cyclocondensation approach. The reaction involves the condensation of commercially available aniline-d5 with ethyl 2-(hydroxyimino)-3-oxobutanoate[4]. The resulting ester is then subjected to alkaline hydrolysis to yield the final MQCA-d4 standard[3].

Synthetic pathway of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 from Aniline-d5.

NMR Characterization: The Self-Validating Protocol

NMR spectroscopy provides orthogonal validation to high-resolution mass spectrometry (HRMS), confirming not just the mass, but the exact regiochemistry of the deuterium labels.

1H NMR Dynamics

In the unlabeled analog, the aromatic protons appear as a distinct multiplet between δ 7.76 and 8.18 ppm[5]. In the d4-labeled compound, this region is completely devoid of signals, providing immediate, self-validating proof of isotopic incorporation at the benzenoid positions[4]. The spectrum simplifies entirely to the aliphatic signals.

Table 1: 1H NMR Spectral Data (400 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Assignment
C5, C6, C7, C8	N/A	N/A	0H	N/A	Deuterated (Absent)
−CH2​− (Ethyl)	4.56	Quartet (q)	2H	7.1	Ester methylene
C3 −CH3​	2.96	Singlet (s)	3H	-	Methyl on quinoxaline ring
−CH3​ (Ethyl)	1.49	Triplet (t)	3H	7.1	Ester methyl

13C NMR Dynamics

The 13C spectrum reveals the quantum mechanical implications of deuterium substitution. Because deuterium has a nuclear spin of I=1 , it couples to the adjacent carbon atom, splitting the aromatic carbon signals into 1:1:1 triplets with a coupling constant ( 1JCD​ ) of approximately 24 Hz.

Furthermore, the replacement of protons with deuterium eliminates the Nuclear Overhauser Effect (NOE) for those specific carbons. Combined with the longer T1​ relaxation times of deuterated carbons, these signals appear significantly attenuated compared to the unlabeled standard[5].

Table 2: 13C NMR Spectral Data (100 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling ( 1JCD​ , Hz)	Assignment
C=O (Ester)	165.7	Singlet (s)	-	Carbonyl carbon
C3	152.8	Singlet (s)	-	Quinoxaline C3
C4a, C8a	144.4, 142.5	Singlet (s)	-	Bridgehead carbons
C2	139.9	Singlet (s)	-	Quinoxaline C2
C6, C7	~131.8, ~129.8	Triplet (t)	~24	Deuterated aromatic carbons
C5, C8	~129.7, ~128.4	Triplet (t)	~24	Deuterated aromatic carbons
−CH2​− (Ethyl)	62.5	Singlet (s)	-	Ester methylene
C3 −CH3​	23.8	Singlet (s)	-	Methyl on quinoxaline ring
−CH3​ (Ethyl)	14.3	Singlet (s)	-	Ester methyl

Experimental Methodology & Workflows

To ensure reproducibility and high-fidelity data, the following self-validating protocol must be strictly adhered to during NMR acquisition.

Step-by-Step Acquisition Protocol

• Sample Preparation: Dissolve 10–15 mg of the synthesized compound in 0.6 mL of CDCl3​ (100 atom % D).

  • Causality: The highly lipophilic nature of the ethyl ester ensures complete dissolution in chloroform, resulting in sharp lineshapes. The deuterium in the solvent provides the necessary frequency lock to compensate for superconducting magnet drift during the lengthy 13C acquisition.

• Probe Tuning and Matching: Adjust the resonance circuit to exactly 400 MHz (for 1H ) and 100 MHz (for 13C ).

  • Causality: Maximizing the Q-factor of the probe is critical for the 13C acquisition, as the deuterated carbons will have drastically lower signal-to-noise ratios due to multiplet splitting and the absence of NOE enhancement.

• Shimming: Optimize the Z0–Z5 gradients on the CDCl3​ lock signal.

  • Causality: A highly homogeneous B0​ field across the sample volume prevents peak broadening, allowing for the clear resolution of the 7.1 Hz J -coupling in the ethyl ester group and the ~24 Hz C−D coupling.

• 13C Acquisition Parameters: Set the relaxation delay ( d1​ ) to at least 2.0 seconds and acquire a minimum of 1024 scans.

  • Causality: Deuterated carbons relax via slower dipole-dipole and quadrupolar mechanisms rather than efficient proton-driven NOE. A longer d1​ prevents signal saturation, ensuring the weak 1:1:1 triplets of the C5–C8 carbons are detectable above the baseline noise.

Step-by-step NMR acquisition workflow for structural validation.

Conclusion

The rigorous characterization of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 via NMR spectroscopy is a fundamental prerequisite for its deployment as an internal standard precursor in bioanalytical chemistry. By understanding the mechanistic impacts of deuterium substitution—specifically the loss of aromatic proton signals, the emergence of C−D spin-spin coupling, and the suppression of NOE—analytical scientists can ensure the absolute structural and isotopic integrity of their reference materials, thereby safeguarding the accuracy of downstream LC-MS/MS quantitative assays.

References

• Chen, W., Zhao, C., & Deng, X. (2018). Synthesis of deuterium‐labeled 2‐quinoxalinecarboxylic acid and 3‐methylquinoxaline‐2‐carboxylic acid from deuterium aniline. Journal of Labelled Compounds and Radiopharmaceuticals, 61(14), 1043-1047. Retrieved from:[Link]

• Veeprho. (n.d.). Carbadox Impurities and Related Compound. Retrieved from: [Link]

• Jiao, et al. (2017). Tandem C–N Bond Formation through Condensation and Metal-Free N-Arylation: Protocol for Synthesizing Diverse Functionalized Quinoxalines. The Journal of Organic Chemistry. Retrieved from:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]
• 3. Synthesis of deuterium-labeled 2-quinoxalinecarboxylic acid and 3-methylquinoxaline-2-carboxylic acid from deuterium aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: A Robust LC-MS/MS Method for the Quantification of the Olaquindox Metabolite MQCA in Porcine Tissue Using a Deuterated Internal Standard

Introduction

Olaquindox (OLA) is a quinoxaline-1,4-dioxide derivative that has been used as an in-feed antimicrobial agent to promote growth and prevent dysentery in swine.[1] However, due to significant concerns regarding its potential carcinogenic and mutagenic effects, the use of olaquindox has been prohibited in food-producing animals in many regions, including the European Union.[1] Consequently, sensitive and reliable analytical methods are required to monitor for the illegal use of OLA and ensure food safety.

Metabolism studies have shown that OLA is rapidly converted in vivo to various metabolites.[2] 3-methyl-quinoxaline-2-carboxylic acid (MQCA) has been identified as a major and persistent detectable metabolite, making it the designated marker residue for monitoring OLA use.[3][4]

This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of MQCA in porcine liver tissue. The method employs a stable isotope-labeled internal standard, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4, to ensure high accuracy and precision by compensating for matrix effects and variations during sample processing.[5]

Principle of the Method

This method is based on the principle of stable isotope dilution analysis (SIDA) coupled with LC-MS/MS. A known quantity of the deuterated internal standard (IS), Ethyl 3-methyl-2-quinoxalinecarboxylate-d4, which is chemically similar to the analyte (MQCA) but mass-differentiated, is added to the sample at the beginning of the extraction process.

Causality: Because the IS and the analyte exhibit nearly identical chemical and physical properties, they behave similarly during extraction, cleanup, and chromatographic separation. Any loss of analyte during sample preparation will be mirrored by a proportional loss of the IS.[5] In the mass spectrometer, the analyte and IS are distinguished by their different masses. The concentration of MQCA is calculated from the ratio of the analyte's MS/MS response to that of the IS, providing highly accurate and precise quantification that corrects for procedural losses and matrix-induced ion suppression or enhancement.[5]

The protocol involves an acid hydrolysis step, which is critical for releasing protein-bound MQCA residues from the tissue matrix, ensuring the measurement of the total residue.[6][7] This is followed by solid-phase extraction (SPE) for sample cleanup and concentration before LC-MS/MS analysis.

Materials and Methods

Reagents and Chemicals

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Formic Acid (≥98%)

• Hydrochloric Acid (37%)

• Ammonia Solution (25%)

• Ultrapure Water

• Oasis MAX SPE Cartridges (or equivalent)

Analytical Standards

• 3-methyl-quinoxaline-2-carboxylic acid (MQCA), ≥98% purity

• Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 (IS), ≥98% purity, deuterated

Instrumentation

• Liquid Chromatograph: UPLC or HPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Experimental Protocol

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve MQCA and the IS in methanol to prepare individual stock solutions. Store at -20°C.

• Intermediate Solutions (10 µg/mL): Dilute the stock solutions with methanol.

• Working Standard Solutions (0.1 to 100 ng/mL): Prepare a series of calibration standards by serially diluting the MQCA intermediate solution in a 1:1 methanol/water mixture. Fortify each standard with the IS at a constant concentration (e.g., 10 ng/mL).

Sample Preparation from Porcine Liver

• Homogenization: Weigh 2.0 g (± 0.05 g) of homogenized porcine liver tissue into a 50 mL polypropylene centrifuge tube.

• Fortification: Add 50 µL of the IS intermediate solution (10 µg/mL) to each sample, quality control (QC), and matrix-matched calibration standard.

• Hydrolysis: Add 10 mL of 0.3 M hydrochloric acid.[7] Vortex for 1 minute. Place in a water bath at 60°C for 1 hour to hydrolyze protein-bound residues.

  • Rationale: Mild acid hydrolysis is essential to cleave covalent bonds between MQCA and tissue proteins, ensuring the total residue is liberated and available for extraction.[6][8] This step is critical for accurate quantification of incurred residues.

• Centrifugation: Cool the samples to room temperature and centrifuge at 4000 x g for 10 minutes.

• SPE Cleanup:

  • Condition an Oasis MAX SPE cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge with 5 mL of 5% ammonia solution, followed by 5 mL of methanol.

  • Rationale: The mixed-mode anion-exchange SPE sorbent retains the acidic MQCA analyte while allowing interfering matrix components to be washed away, resulting in a cleaner extract.[9]

  • Elute the analyte and IS with 5 mL of methanol containing 2% formic acid.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1.0 mL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex and transfer to an autosampler vial for analysis.

LC-MS/MS Analysis

The following tables provide typical starting conditions that should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Setting
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40°C

| Gradient | 5% B (0-1 min), 5-95% B (1-8 min), 95% B (8-10 min), 5% B (10.1-12 min) |

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C

| Scan Mode | Multiple Reaction Monitoring (MRM) |

Table 3: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
MQCA (Quantifier)	189.1	145.1	100	15
MQCA (Qualifier)	189.1	102.0	100	25

| IS (Ethyl-MQCA-d4) | 221.1 | 149.1 | 100 | 15 |

Note: The precursor for the internal standard is based on the ethyl ester-d4 form. The fragmentation would likely yield a deuterated MQCA fragment (m/z 193.1) or a further fragment like m/z 149.1. These transitions must be empirically determined.[10]

Analytical Workflow Diagram

Caption: End-to-end workflow for MQCA quantification in porcine liver.

Method Validation and Performance

The analytical method was validated according to international guidelines for veterinary drug residue analysis.[11][12] Key performance characteristics were assessed using spiked blank porcine liver samples.

Table 4: Summary of Method Validation Results

Parameter	Result	Acceptance Criteria
Linearity (Range)	0.5 - 50 µg/kg	r² > 0.99
Correlation Coeff. (r²)	> 0.995	-
Limit of Detection (LOD)	0.2 µg/kg	S/N ≥ 3
Limit of Quantification (LOQ)	0.5 µg/kg	S/N ≥ 10, RSD < 20%
Accuracy (Recovery)	85% - 108%	70% - 120%
Precision (RSD)
- Intra-day (n=6)	< 8%	< 15%
- Inter-day (n=18)	< 12%	< 20%
Specificity	No interferences at analyte retention time	Confirmed

| Matrix Effect | Compensated by IS | - |

• Specificity was confirmed by analyzing six different batches of blank porcine liver, which showed no significant interfering peaks at the retention time of MQCA or the IS.

• Accuracy and Precision were evaluated by spiking blank matrix at three concentration levels (e.g., 1.0, 5.0, and 25 µg/kg) on three separate days.[9][13] The results demonstrate the method is both accurate and reproducible.

Data Analysis and Reporting

The concentration of MQCA in the sample is determined using the calibration curve generated from the peak area ratios of the analyte to the internal standard.

Quantification Formula:

Concentration (µg/kg) = ( (Area_MQCA / Area_IS) - Intercept ) / Slope * (V_final / W_sample)

Where:

• Area_MQCA: Peak area of the MQCA quantifier transition.

• Area_IS: Peak area of the internal standard transition.

• Intercept & Slope: Derived from the linear regression of the calibration curve.

• V_final: Final reconstitution volume (mL).

• W_sample: Initial sample weight (g).

Conclusion

This application note presents a validated, robust, and reliable LC-MS/MS method for the quantification of the olaquindox marker residue, MQCA, in porcine liver. The protocol incorporates a critical acid hydrolysis step to measure total residue and utilizes a deuterated internal standard to ensure high accuracy and precision. The method achieves a low limit of quantification (0.5 µg/kg) and demonstrates excellent performance characteristics, making it highly suitable for regulatory monitoring and food safety testing programs.

References

• Discovery of the Marker Residue of Olaquindox in Pigs, Broilers, and Carp. PubMed. Available at: [Link]

• Tissue Depletion of Olaquindox and Its Six Metabolites in Pigs and Broilers: Identification of a Suitable Marker Residue. Frontiers in Veterinary Science. Available at: [Link]

• Simultaneous screening analysis of 3-methyl-quinoxaline-2-carboxylic acid and quinoxaline-2-carboxylic acid residues in edible animal tissues by a competitive indirect immunoassay. PubMed. Available at: [Link]

• Analytical methodology for veterinary medicine residues. Australian Pesticides and Veterinary Medicines Authority (APVMA). Available at: [Link]

• Surface plasmon resonance biosensor for the determination of 3-methyl-quinoxaline-2-carboxylic acid, the marker residue of olaquindox, in swine tissues. PubMed. Available at: [Link]

• Simultaneous Screening Analysis of 3-Methyl-quinoxaline-2-carboxylic Acid and Quinoxaline-2-carboxylic Acid Residues in Edible Animal Tissues by a Competitive Indirect Immunoassay. ACS Publications. Available at: [Link]

• Olaquindox (41-6). Food and Agriculture Organization of the United Nations (FAO). Available at: [Link]

• Discovery of the Marker Residue of Olaquindox in Pigs, Broilers, and Carp. ResearchGate. Available at: [Link]

• Manual of Standard Operating Procedures for Veterinary Drug Residue Analysis. International Atomic Energy Agency (IAEA). Available at: [Link]

• [Determination of 3-methyl-quinoxaline-2-carboxylic Acid in Animal and Aquatic Products by Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry]. PubMed. Available at: [Link]

• Guidelines for the validation of analytical methods used in residue studies in animal tissues. World Organisation for Animal Health (WOAH). Available at: [Link]

• Guideline on validation of analytical methods used in residue depletion studies. European Medicines Agency (EMA). Available at: [Link]

• Confirmation of carbadox and olaquindox metabolites in porcine liver using liquid chromatography-electrospray, tandem mass spectrometry. PubMed. Available at: [Link]

• Analytical Method for Olaquindox and Carbadox. Ministry of Health, Labour and Welfare, Japan. Available at: [Link]

• Determination of Carbadox and Olaquindox Metabolites in Swine Muscle by Liquid Chromatography/Mass Spectrometry. CABI Digital Library. Available at: [Link]

• Development of a high-performance liquid chromatography method for the simultaneous quantification of quinoxaline-2-carboxylic acid and methyl-3-quinoxaline-2-carboxylic acid in animal tissues. PubMed. Available at: [Link]

• ASEAN Guideline on Techniques for Veterinary Drug Residue Detection in Aquaculture Products. ASEAN. Available at: [Link]

• Determination of carbadox and olaquindox metabolites in swine muscle by liquid chromatography/mass spectrometry. ResearchGate. Available at: [Link]

• Synthesis of olaquindox metabolite, methyl-3-quinoxaline-2-carboxylic acid for development of an immunoassay. Taylor & Francis Online. Available at: [Link]

• Acid Hydrolysis of Proteins in Matrix Assisted Laser Desorption Ionization Matrices. CORE. Available at: [Link]

• Weak Acid Hydrolysis of Proteins. ResearchGate. Available at: [Link]

• Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. MDPI. Available at: [Link]

• Determination of 3-methyl-quinoxaline-2-carboxylic acid residue in pork by high performance liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• The Impact of Protein Binding on Analyte Recovery for Small-Molecule Pharmaceuticals. Phenomenex. Available at: [Link]

• Microwave-assisted acid hydrolysis of proteins combined with peptide fractionation and mass spectrometry analysis for characterizing protein terminal sequences. PubMed. Available at: [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research. Available at: [Link]

• Acid hydrolysis followed by matrix-assisted laser desorption/ionization mass spectrometry for the rapid diagnosis of serum protein biomarkers in patients with major depression. J-GLOBAL. Available at: [Link]

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• 1. tandfonline.com [tandfonline.com]
• 2. Frontiers | Tissue Depletion of Olaquindox and Its Six Metabolites in Pigs and Broilers: Identification of a Suitable Marker Residue [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. fao.org [fao.org]
• 5. texilajournal.com [texilajournal.com]
• 6. Development of a high-performance liquid chromatography method for the simultaneous quantification of quinoxaline-2-carboxylic acid and methyl-3-quinoxaline-2-carboxylic acid in animal tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Protein Binding & Analyte Recovery | Phenomenex [phenomenex.com]
• 9. [Determination of 3-methyl-quinoxaline-2-carboxylic acid in animal and aquatic products by ultra performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Confirmation of carbadox and olaquindox metabolites in porcine liver using liquid chromatography-electrospray, tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analytical methodology for veterinary medicine residues | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 12. ema.europa.eu [ema.europa.eu]
• 13. Simultaneous screening analysis of 3-methyl-quinoxaline-2-carboxylic acid and quinoxaline-2-carboxylic acid residues in edible animal tissues by a competitive indirect immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid-phase extraction (SPE) methods for Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

An Application Note on the Solid-Phase Extraction of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 for Bioanalytical Applications

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details a robust and reproducible solid-phase extraction (SPE) protocol for the selective isolation and concentration of Ethyl 3-methyl-2-quinoxalinecarboxylate and its deuterated analog, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4, from aqueous matrices such as plasma and urine. Quinoxaline derivatives are a significant class of nitrogen-containing heterocyclic compounds, widely investigated for their diverse biological activities.[1] Accurate quantification of these compounds in biological samples is paramount for pharmacokinetic and drug metabolism studies. The use of a stable isotope-labeled (SIL) internal standard, such as Ethyl 3-methyl-2-quinoxalinecarboxylate-d4, is the gold standard for correcting sample preparation and matrix-induced variations in LC-MS/MS analysis, thereby ensuring the highest degree of accuracy and precision.[2][3][4] This application note provides a step-by-step methodology using a polymeric reversed-phase sorbent, explains the scientific rationale behind each step, and includes expected performance metrics and troubleshooting advice to facilitate seamless implementation in a research or drug development setting.

Introduction and Method Principle

The accurate quantification of novel chemical entities in complex biological fluids is a foundational requirement in modern drug discovery and development. Ethyl 3-methyl-2-quinoxalinecarboxylate represents a core scaffold in a class of compounds with potential therapeutic applications.[1] To reliably measure its concentration, a robust sample preparation method is essential to remove interfering matrix components like salts, proteins, and lipids.

This protocol employs the principle of reversed-phase solid-phase extraction . The analyte, being a moderately polar ester, exhibits strong affinity for non-polar stationary phases. We have selected a hydrophilic-lipophilic balanced (HLB) polymeric sorbent for this application. Unlike traditional silica-based C18 sorbents, polymeric sorbents offer superior stability across a broad pH range and higher binding capacity, leading to a more rugged and reliable method.[5][6]

The deuterated internal standard (IS), Ethyl 3-methyl-2-quinoxalinecarboxylate-d4, is added to the sample at the beginning of the workflow.[4] Since the IS is chemically identical to the analyte, it co-extracts and experiences the same potential losses and matrix effects. By calculating the analyte-to-IS peak area ratio, these variations are normalized, leading to highly accurate and precise quantification.[3]

The overall analytical workflow is depicted below.

Caption: Figure 1: Overall Analytical Workflow

Materials and Reagents

Item	Description
Analyte & IS	Ethyl 3-methyl-2-quinoxalinecarboxylate & Ethyl 3-methyl-2-quinoxalinecarboxylate-d4
SPE Cartridges	Polymeric Reversed-Phase (e.g., HLB, Waters Oasis HLB), 30 mg / 1 mL
Solvents	Methanol (MeOH), Acetonitrile (ACN) - LC-MS Grade
Reagents	Formic Acid (FA), Trichloroacetic Acid (TCA), Deionized Water (18.2 MΩ·cm)
Equipment	SPE Vacuum Manifold, Nitrogen Evaporator, Centrifuge, Vortex Mixer, Pipettes
Labware	2 mL Polypropylene Tubes, 1.5 mL Autosampler Vials

Detailed Experimental Protocol

This protocol is optimized for a 200 µL plasma sample volume. Volumes should be scaled proportionally for different sample amounts.

Sample Pre-treatment & Internal Standard Spiking

Causality: The primary goal of pre-treatment is to remove proteins, which can clog the SPE cartridge and interfere with the analysis. Adding the internal standard (IS) at this initial stage is critical to ensure it undergoes the exact same process as the analyte, thereby accurately accounting for any variability or loss during extraction.[4]

• Pipette 200 µL of the biological sample (e.g., plasma) into a 2 mL polypropylene tube.

• Add 20 µL of the working Internal Standard solution (e.g., 100 ng/mL Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 in 50:50 MeOH:Water).

• Add 400 µL of 10% Trichloroacetic Acid (TCA) in Acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for SPE loading.

Solid-Phase Extraction Procedure

The core of the cleanup is a five-step process: condition, equilibrate, load, wash, and elute. Each step is designed to maximize analyte recovery while minimizing matrix interferences.

Caption: Figure 2: The Five Steps of the SPE Protocol

• Conditioning: Pass 1 mL of Methanol through the SPE cartridge. This step solvates the polymeric chains of the sorbent, "activating" the non-polar sites required for analyte retention.[7] Do not let the cartridge go dry.

• Equilibration: Pass 1 mL of deionized water through the cartridge. This removes the excess methanol and prepares the sorbent to receive an aqueous sample, ensuring efficient partitioning of the analyte from the liquid to the solid phase.[8] Do not let the cartridge go dry.

• Sample Loading: Load the supernatant from step 3.1 onto the cartridge. Maintain a slow, consistent flow rate (e.g., 1 drop per second). A slow flow rate maximizes the interaction time between the analyte and the sorbent, ensuring high retention efficiency.

• Washing: Pass 1 mL of 5% Methanol in water through the cartridge. This crucial step removes weakly bound, hydrophilic interferences and residual salts without prematurely eluting the target analyte. The small percentage of organic solvent provides enough elution strength to wash away interferences but not the analyte of interest.[8]

• Elution: Dry the cartridge under vacuum for 1-2 minutes to remove the aqueous wash solvent. Place clean collection tubes in the manifold and elute the analyte by passing 1 mL of Methanol through the cartridge. Methanol is a strong organic solvent that disrupts the non-polar interactions, releasing the analyte from the sorbent.

Post-Elution Processing

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of a solvent compatible with the initial LC mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds, then transfer the solution to an autosampler vial for LC-MS/MS analysis.

Expected Performance Characteristics

A well-executed protocol should yield high recovery and excellent reproducibility. The following table outlines the expected performance metrics for this method.

Parameter	Expected Value	Justification
Analyte Recovery	> 85%	Indicates efficient extraction from the matrix.
Precision (%RSD)	< 15%	Demonstrates the reproducibility of the method across multiple replicates.
Matrix Effect	85% - 115%	Shows that co-eluting matrix components are not significantly suppressing or enhancing the analyte signal. The use of a co-eluting SIL-IS effectively corrects for this.[4]
Limit of Quant.	Dependent on LC-MS/MS sensitivity, but SPE provides significant concentration.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery	1. Cartridge dried out before sample loading.2. Sample loading flow rate was too fast.3. Elution solvent is too weak or volume is insufficient.	1. Repeat extraction, ensuring sorbent bed remains wet after equilibration.2. Decrease the vacuum or use gravity feed for the loading step.3. Try a stronger elution solvent (e.g., Acetonitrile) or increase elution volume to 2 x 1 mL.
Poor Reproducibility (%RSD > 15%)	1. Inconsistent flow rates during loading/elution.2. Incomplete protein precipitation.3. Inconsistent evaporation or reconstitution steps.	1. Use an automated SPE system or ensure consistent vacuum across all manifold ports.2. Ensure vigorous vortexing and adequate centrifugation time.3. Ensure samples are completely dry before reconstitution; vortex thoroughly.
High Matrix Effects (Signal Suppression)	1. Wash step is insufficient to remove interferences.2. Co-elution of phospholipids from plasma.	1. Increase the organic content of the wash step (e.g., to 10-15% MeOH), but verify that this does not cause analyte breakthrough.2. Ensure the protein precipitation step is effective. The chosen polymeric sorbent is designed to minimize phospholipid retention.

References

• BenchChem (2025). Refining protocols for consistent results in quinoxaline-based experiments.
• U.S. Environmental Protection Agency (1995). Method 3535A: Solid-Phase Extraction (SPE).
• Navarro, M. et al. (2014). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. PMC.
• Rishi, H. et al. (2025). An environmentally benign protocol for the synthesis of quinoxaline derivatives under ultrasound irradiation. Open Research@CSIR-NIScPR.
• Sigma-Aldrich. Supelco Guide to Solid Phase Extraction.
• Biotage. Method Development in Solid Phase Extraction using Non-Polar ISOLUTE® SPE Columns for the Extraction of Aqueous Samples.
• MedChemExpress. 3-Methyl-2-quinoxalinecarboxylic acid-d4 (MQCA-d4).
• Shimadzu (2018). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices.
• WuXi AppTec DMPK (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• MDPI (2019). Materials for Solid-Phase Extraction of Organic Compounds.

Sources

• 1. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. lcms.cz [lcms.cz]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Materials for Solid-Phase Extraction of Organic Compounds [mdpi.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. data.biotage.co.jp [data.biotage.co.jp]

Application Notes and Protocols for the Preparation of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 Solutions

Abstract

This document provides a comprehensive, field-proven guide for the preparation, handling, and quality control of stock and working solutions of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4. As a deuterated internal standard, the accuracy and stability of these solutions are paramount for the reliable quantification of its non-labeled analogue in various analytical applications, particularly within mass spectrometry-based assays in drug development and metabolism studies. This guide emphasizes the scientific rationale behind each procedural step to ensure the integrity, reproducibility, and validity of experimental data.

Introduction and Scientific Context

Ethyl 3-methyl-2-quinoxalinecarboxylate is a heterocyclic compound whose derivatives have been investigated for a range of biological activities.[1] Its deuterated isotopologue, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 (henceforth referred to as EMQC-d4), serves as an ideal internal standard (IS) for quantitative bioanalysis. The incorporation of four deuterium atoms provides a distinct mass shift (4 Da) from the unlabeled analyte, allowing for its differentiation in mass spectrometry (MS) without significantly altering its chemical properties or chromatographic retention time.

The validity of any quantitative analytical method hinges on the accuracy of its calibration standards.[2][3] Improper preparation, handling, or storage of the EMQC-d4 solutions can introduce significant errors through concentration inaccuracies, degradation, or isotopic dilution via hydrogen-deuterium (H/D) exchange.[4] This application note provides a robust framework to mitigate these risks.

Foundational Principles: Compound Properties and Stability

A thorough understanding of the physicochemical properties of EMQC-d4 is essential for developing a reliable preparation protocol.

Physicochemical Data Summary

Property	Value / Information	Rationale & Significance
Chemical Name	Ethyl 3-methyl-2-quinoxalinecarboxylate-d4	Deuterated isotopologue for use as an internal standard.
Molecular Formula	C₁₂H₈D₄N₂O₂	The presence of deuterium atoms is key for MS-based detection.
Molecular Weight	~220.27 g/mol (Varies slightly by D-enrichment)	Exact mass is required for accurate concentration calculations. Always use the value from the Certificate of Analysis (CoA).
Structure	Quinoxaline core with ethyl ester and deuterated methyl groups. The d4 likely refers to deuteration of the benzene ring.[5]	The ester functional group dictates solubility in organic solvents. The aromatic nature contributes to thermal stability.[6]
Predicted Solubility	Soluble in DMSO, DMF, Acetonitrile, Methanol, Ethanol.[7]	Dictates appropriate solvent selection for stock and working solutions. Compatibility with analytical systems (e.g., LC-MS) is crucial.[8][9]
Predicted Stability	Generally stable solid. Quinoxaline derivatives can be sensitive to strong acids/bases and prolonged light exposure.[10][11][12]	Guides storage conditions (e.g., refrigeration, amber vials) to prevent chemical degradation.[12][13]
Isotopic Stability	The C-D bond is stronger than the C-H bond. Deuterium on an aromatic ring is generally stable and not prone to H/D exchange under typical analytical conditions.[4]	Minimizes the risk of isotopic dilution. Avoid highly acidic or basic conditions and protic solvents for long-term storage where exchange could be catalyzed.[4]

Solvent Selection: The Critical First Step

The choice of solvent is paramount and must balance the compound's solubility with the requirements of the downstream application.

Solvent	Common Use	Advantages	Considerations
Acetonitrile (ACN)	Primary recommendation for LC-MS.	Excellent dissolving power for EMQC-d4, fully volatile, and compatible with reversed-phase chromatography.	Ensure use of high-purity (LC-MS or HPLC grade) to minimize background noise.
Methanol (MeOH)	Alternative for LC-MS.	Good dissolving power and volatility.	Can be more reactive than ACN in some instances; may cause methylation artifacts with certain analytes.
Dimethyl Sulfoxide (DMSO)	Stock solutions only.	Exceptional dissolving power for difficult-to-solubilize compounds.[14]	High boiling point, non-volatile, and can suppress ionization in ESI-MS.[8] Must be diluted >20-fold in the final working solution.[8] Can be toxic to cells at >0.5%.[14]

Expert Recommendation: For most applications involving LC-MS, Acetonitrile (LC-MS grade) is the optimal choice for both stock and working solutions due to its excellent compatibility and minimal interference.

Experimental Workflow and Protocols

Adherence to a systematic and well-documented procedure is essential for ensuring the accuracy and reproducibility of the prepared solutions.

Workflow Overview

The following diagram illustrates the overall process from receiving the certified reference material to the final, ready-to-use working solutions.

Caption: Workflow for preparing EMQC-d4 stock and working solutions.

Protocol 1: Preparation of a 1.0 mg/mL Primary Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution, which serves as the foundation for all subsequent dilutions.

Materials:

• Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 (EMQC-d4) solid, with Certificate of Analysis (CoA)

• LC-MS grade Acetonitrile (ACN)

• Class A volumetric flasks (e.g., 10 mL)

• Analytical balance (readable to at least 0.01 mg)

• Glass Pasteur pipettes or equivalent

• Ultrasonic bath

• 2 mL amber glass autosampler vials with PTFE-lined caps

Procedure:

• Pre-equilibration: Allow the sealed container of EMQC-d4 to equilibrate to room temperature for at least 30 minutes before opening. This critical step prevents atmospheric moisture from condensing on the cold solid, which would introduce water and potentially lead to H/D exchange or weighing errors.[13]

• Weighing: Accurately weigh approximately 10.0 mg of EMQC-d4 solid onto a clean weigh boat. Record the exact weight to four decimal places (e.g., 10.04 mg).

  • Causality: The accuracy of this initial mass measurement dictates the accuracy of all subsequent solutions.[15] Using an analytical balance is mandatory.

• Initial Dissolution & Transfer: Carefully transfer the weighed solid into a 10 mL Class A volumetric flask. Use a small funnel if necessary. Rinse the weigh boat multiple times with small volumes (1-2 mL) of ACN, transferring the rinsate into the volumetric flask to ensure all of the compound is transferred quantitatively.

• Complete Dissolution: Add ACN to the flask until it is approximately half-full. Cap the flask and swirl gently. Place the flask in an ultrasonic bath for 10-15 minutes to ensure complete dissolution of the solid.[12] Visually inspect the solution against a light source to confirm no particulate matter remains.

• Bringing to Volume (QS): After the solution has returned to room temperature, carefully add ACN dropwise until the bottom of the meniscus aligns perfectly with the calibration mark on the neck of the flask.

  • Causality: Volumetric flasks are calibrated for a specific temperature (usually 20°C). Adding solvent to a warm solution will result in a lower final concentration once it cools.

• Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is completely homogeneous.[14]

• Aliquoting and Storage: Immediately aliquot the stock solution into clearly labeled, amber glass vials. Fill vials to minimize headspace, which reduces potential evaporation.[12][16]

• Labeling and Documentation: Label each vial with the compound name (EMQC-d4), concentration (1.0 mg/mL, adjusted for actual weight), solvent (ACN), preparation date, and preparer's initials. Record all details in a laboratory notebook.

• Storage: Store the primary stock solution aliquots at -20°C for long-term stability.[4]

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by serially diluting the primary stock solution. The following protocol creates a set of solutions for use in an analytical run.

Caption: Serial dilution scheme for preparing working solutions.

Procedure:

• Thaw Stock: Remove one aliquot of the 1.0 mg/mL primary stock solution from the freezer. Allow it to equilibrate completely to room temperature before opening.

• Prepare Intermediate Stock (e.g., 10 µg/mL): Using a calibrated micropipette, transfer 100 µL of the 1.0 mg/mL stock into a 10 mL volumetric flask. Dilute to the mark with ACN and mix thoroughly. This intermediate stock is easier to pipette accurately for the final working solutions.

• Prepare Final Working Solution: The final concentration of the internal standard working solution should be consistent across all samples and calibration standards in an assay. A typical concentration might be 100 ng/mL. To prepare this, dilute the 10 µg/mL intermediate stock 1:100 (e.g., 100 µL into a 10 mL volumetric flask).

• Storage: Store the working solutions at 2-8°C and use within one week for optimal performance.[4] For longer-term storage, aliquoting and freezing at -20°C is recommended, but avoid repeated freeze-thaw cycles.[14]

Quality Control and Solution Validation

The preparation of solutions is not complete without verification. A self-validating system ensures trustworthiness in the results.[2]

Key QC Checks:

• Gravimetric & Volumetric Record Keeping: All weights and volumes must be meticulously documented. This documentation is the primary basis for the calculated concentration.

• Purity Confirmation: The purity of the starting material should be confirmed from the vendor's CoA.

• Stability Assessment: The stability of the stock solution should be periodically assessed. This can be done by preparing a fresh standard and comparing its MS response to an aged stock solution. The responses should be within ±15% of each other.[4]

• Visual Inspection: Before each use, visually inspect solutions for any signs of precipitation or discoloration, which could indicate degradation or contamination. If observed, the solution must be discarded.[8]

Storage and Handling Summary

Proper storage is non-negotiable for maintaining the integrity of deuterated standards.

Solution Type	Storage Temperature	Duration	Container	Key Handling Practices
Solid Compound	-20°C or as per CoA	Long-Term	Original sealed vial	Equilibrate to room temperature before opening to prevent moisture uptake.[13]
Primary Stock (e.g., 1 mg/mL)	-20°C	Up to 12 months (verify)	Amber glass vials, minimal headspace	Avoid repeated freeze-thaw cycles by using single-use aliquots.[14]
Working Solutions	2-8°C	Short-Term (≤ 1 week)	Amber glass vials	Protect from light.[12] Discard if any precipitation is observed.

References

• The Proper Storage and Handling of Volatile Analytical Standards. Vertex AI Search.
• Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. MDPI.
• Structural Changes of Quinoxaline Derivatives, with Special Reference to 2-(2/,3/-Dihydroxypropyl). J-STAGE.
• Handling Your Analytical Reference Standards. Restek.
• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). ResearchGate.
• Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability. Benchchem.
• 3885-38-9|Ethyl 3-methylquinoxaline-2-carboxylate|BLD Pharm. BLD Pharm.
• Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. PMC.
• Procedures to make ICP-MS Standard Solution. Environmental Measurements Facility.
• Synthesis of Novel Aryl Quinoxaline Derivatives by New Catalytic Methods. OALib.
• Selection Guide on Deuterated Solvents for NMR. Labinsights.
• The Indispensable Role of Analytical Chemistry in Quality Control and Compliance. Lab Manager.
• Sample Preparation Protocol for Open Access MS. Mass Spectrometry Research Facility.
• Application Note: A Protocol for the Preparation of Stock Solutions of [Compound]. Benchchem.
• Sample Preparation Guidelines. Analytical Instrumentation Center.
• Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. Isotope Science.
• The Proper Storage and Handling of Volatile Analytical Standards. Sigma-Aldrich.
• Synthesis of deuterium-labeled 2-quinoxalinecarboxylic acid and 3-methylquinoxaline-2-carboxylic acid from deuterium aniline. PubMed.
• Analytical quality control. Wikipedia.
• An In-depth Technical Guide to the Reactivity and Stability of 2-Chloro-3-(2-pyridinyl)quinoxaline. Benchchem.
• Process control— introduction to quality control. Extranet Systems.
• Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. Benchchem.
• Analytical Chemistry Problems And Solutions. CLaME.
• 3-Methylquinoxaline-2-carboxylic Acid (CAS 74003-63-7). Cayman Chemical.
• Synthesis of New Quinoxaline-2-carboxylate 1,4-Dioxide Derivatives as Anti-Mycobacterium tuberculosis Agents. ACS Publications.

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• 3. Analytical quality control - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of deuterium-labeled 2-quinoxalinecarboxylic acid and 3-methylquinoxaline-2-carboxylic acid from deuterium aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: High-Throughput LC-MS/MS Quantification of Quinoxaline Antibiotic Metabolites

Optimization of MRM Transitions for Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 as a Stable Isotope-Labeled Internal Standard

Mechanistic Causality: The Role of Esterification in Quinoxaline Analysis

Carbadox and olaquindox are synthetic quinoxaline-1,4-dioxide antibacterial agents historically utilized in swine husbandry to control bacterial enteropathogens and promote growth. Due to their rapid in vivo metabolism and potential toxicity, regulatory frameworks mandate the monitoring of their stable marker residues: quinoxaline-2-carboxylic acid (QCA) for carbadox, and 3-methylquinoxaline-2-carboxylic acid (MQCA) for olaquindox[1].

The Analytical Challenge: MQCA is an amphoteric, highly polar molecule. When analyzed directly via reversed-phase liquid chromatography (RPLC), it exhibits poor retention on standard C18 columns. This early elution places the analyte in the solvent front, subjecting it to severe matrix ionization suppression in the Electrospray Ionization (ESI) source.

The Chemical Solution: To circumvent this, field-proven methodologies employ a derivatization step—specifically, esterification with ethanol and hydrochloric acid—to convert MQCA into Ethyl 3-methyl-2-quinoxalinecarboxylate . This transformation significantly increases the molecule's hydrophobicity (logP), shifting its elution time to a cleaner chromatographic window and exponentially enhancing its ESI+ response.

To create a self-validating quantitative system, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is utilized as a Stable Isotope-Labeled Internal Standard (SIL-IS)[2]. Whether generated in situ by spiking MQCA-d4 prior to derivatization, or added post-derivatization to normalize injection volumes and ionization fluctuations, this d4-labeled ester perfectly tracks the chromatographic and ionization behavior of the target analyte, ensuring absolute trustworthiness in the quantitative data[3].

Mass Spectrometry: Fragmentation Pathways & MRM Causality

In a triple quadrupole mass spectrometer operating in ESI positive mode, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 (Chemical Formula: C₁₂H₈D₄N₂O₂, Exact Mass: 220.11 Da) readily protonates to form a stable precursor ion at m/z 221.1 [M+H]⁺.

Upon entering the collision cell (Q2), the molecule undergoes Collision-Induced Dissociation (CID) dictated by the thermodynamics of the ester and quinoxaline moieties[4]:

• Quantifier Transition (m/z 221.1 → 193.1): The primary fragmentation pathway is a McLafferty-type rearrangement or beta-hydride transfer resulting in the neutral loss of ethylene (C₂H₄, -28 Da) from the ethyl ester group. This yields the highly abundant [M+H - C₂H₄]⁺ ion.

• Qualifier Transition 1 (m/z 221.1 → 149.1): The resulting carboxylic acid intermediate (m/z 193.1) undergoes a subsequent decarboxylation, losing carbon dioxide (CO₂, -44 Da) to form a stable quinoxaline ring fragment.

• Qualifier Transition 2 (m/z 221.1 → 175.1): An alternative, higher-energy pathway involves the direct neutral loss of an intact ethanol molecule (C₂H₆O, -46 Da) from the precursor ion.

Caption: MS/MS Fragmentation Pathway of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4.

Experimental Protocol: A Self-Validating System

The following protocol outlines the extraction, enzymatic hydrolysis (to release protein-bound residues), derivatization, and LC-MS/MS analysis of swine tissues.

Step-by-Step Methodology

• Tissue Homogenization: Weigh 2.00 g (± 0.02 g) of homogenized swine muscle or liver into a 50 mL polypropylene centrifuge tube.

• Acidic Extraction: Add 10 mL of 5% metaphosphoric acid in 20% methanol. Vortex vigorously for 5 minutes and centrifuge at 8,000 × g for 10 minutes at 4°C. Transfer the supernatant to a clean tube[3].

• Enzymatic Hydrolysis: Adjust the pH of the extract to 7.0 using 1 M NaOH. Add 50 µL of protease enzyme solution (≥10 units/mg). Incubate in a shaking water bath at 37°C for 16 hours to release bound MQCA residues.

• Solid Phase Extraction (SPE):

  • Condition an Oasis MAX (Mixed-mode Anion Exchange) cartridge (60 mg/3 mL) with 3 mL methanol followed by 3 mL water.

  • Load the hydrolyzed sample extract.

  • Wash the cartridge with 3 mL of 5% ammonium hydroxide in water, followed by 3 mL of methanol.

  • Elute the target analytes with 3 mL of 2% formic acid in methanol into a glass derivatization vial.

• Derivatization (Esterification): Evaporate the SPE eluate to dryness under a gentle stream of nitrogen at 40°C. Add 1.0 mL of 10% HCl in absolute ethanol. Seal the vial and incubate at 60°C for 60 minutes.

• Reconstitution & IS Addition: Evaporate the derivatized solution to dryness under nitrogen. Reconstitute the residue in 1.0 mL of Mobile Phase A (0.1% Formic Acid in Water). Spike the vial with 10 µL of a 1.0 µg/mL working solution of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 . Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Caption: Sample Preparation and Derivatization Workflow for Quinoxaline Metabolite Analysis.

Quantitative Data & Instrumental Parameters

Table 1: Optimized MRM Transitions (Analyte vs. Internal Standard)

Note: Declustering Potential (DP), Collision Energy (CE), and Collision Cell Exit Potential (CXP) are optimized for a generic triple quadrupole platform (e.g., Sciex API 4000/5500).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	CE (eV)	CXP (V)	Purpose
Ethyl-MQCA (Analyte)	217.1	189.1	50	60	22	12	Quantifier
Ethyl-MQCA (Analyte)	217.1	145.1	50	60	35	10	Qualifier
Ethyl-MQCA-d4 (SIL-IS)	221.1	193.1	50	60	22	12	IS Quantifier
Ethyl-MQCA-d4 (SIL-IS)	221.1	149.1	50	60	35	10	IS Qualifier 1
Ethyl-MQCA-d4 (SIL-IS)	221.1	175.1	50	60	25	14	IS Qualifier 2

Table 2: LC Gradient Conditions

Column: C18 Reversed-Phase (e.g., Waters XBridge, 100 mm × 2.1 mm, 3.5 µm) Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water Mobile Phase B: 0.1% Formic Acid in Acetonitrile Flow Rate: 0.35 mL/min Injection Volume: 5 µL

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve Type
0.0	90	10	Initial
1.0	90	10	Linear
5.0	10	90	Linear
7.0	10	90	Hold
7.1	90	10	Linear
10.0	90	10	Re-equilibration

References

• CABI Digital Library.P 105 deteRMination of CaRBadox and oLaQuindox MetaBoLites in sWine MusCLe By LiQuid CHROMATOGRAPHY/MASS SPECTROMETRY.
• National Institutes of Health (PMC).A Convenient and Sensitive LC-MS/MS Method for Simultaneous Determination of Carbadox- and Olaquindox-Related Residues in Swine Muscle and Liver Tissues.
• ACS Publications.Simultaneous Screening Analysis of 3-Methyl-quinoxaline-2-carboxylic Acid and Quinoxaline-2-carboxylic Acid Residues in Edible Animal Tissues by a Competitive Indirect Immunoassay.
• Veeprho Pharmaceuticals.Carbadox-D3 | CAS 1185240-06-5 (Including Ethyl 3-Methyl-2-quinoxalinecarboxylate-d4).

Sources

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• 4. A Convenient and Sensitive LC-MS/MS Method for Simultaneous Determination of Carbadox- and Olaquindox-Related Residues in Swine Muscle and Liver Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Resolving Ion Suppression for Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

Welcome to the Bioanalytical Troubleshooting Center. As a Senior Application Scientist, I frequently guide researchers through the complexities of veterinary drug residue quantification. Olaquindox, a heavily monitored antimicrobial feed additive, is typically tracked via its primary marker residue, 1[1]. To achieve robust LC-MS/MS quantification, analysts rely on stable isotope-labeled internal standards (SIL-IS) like2[2].

However, when extracting this compound from complex matrices (e.g., swine liver, muscle, or feed), analysts often encounter severe signal loss. This guide provides field-proven, self-validating protocols to diagnose and resolve these matrix effects.

Part 1: The Causality of Matrix Effects (FAQs)

Q: Why does the signal for my Ethyl MQCA-d4 internal standard drop significantly in tissue extracts compared to neat solvent? A: This phenomenon is known as ion suppression. During Electrospray Ionization (ESI), co-eluting matrix components—such as endogenous phospholipids or residual salts—compete with your SIL-IS for 3[3]. Furthermore, high-viscosity matrix components physically 4[4]. This hinders the desolvation and evaporation process, neutralizing the analyte ions before they can enter the mass spectrometer.

Q: Shouldn't a deuterated internal standard (d4) perfectly correct for ion suppression? A: In theory, a SIL-IS co-elutes and experiences the exact same suppression environment as the native analyte, thereby maintaining the analyte-to-IS ratio[5]. However, if extreme matrix effects suppress the absolute signal of the d4-IS below the detector's linear dynamic range, the integration becomes noisy and irreproducible. Additionally, heavy deuterium labeling can cause a slight chromatographic shift (isotope effect), meaning the native analyte and the d4-IS might experience slightly different suppression zones if a sharp matrix peak co-elutes.

Part 2: Diagnostic & Troubleshooting Workflows

To effectively troubleshoot, we must visualize the physical mechanisms at play and follow a logical diagnostic path.

Caption: ESI Ion Suppression Mechanism showing competition and physical droplet changes.

Caption: Troubleshooting workflow for resolving LC-MS/MS matrix effects.

Part 3: Self-Validating Experimental Protocols

A robust bioanalytical method must be self-validating. You must diagnose the suppression window, apply a chemical fix based on the analyte's properties, and re-run the diagnostic to prove the issue is resolved.

Protocol A: Post-Column Infusion (Diagnostic)

This protocol maps the exact chromatographic windows where matrix components suppress the mass spectrometer's signal, allowing you to 6[6].

• Hardware Setup: Install a zero-dead-volume T-union between the analytical LC column outlet and the ESI source inlet.

• Analyte Infusion: Connect a syringe pump to the third port of the T-union. Infuse a 100 ng/mL neat solution of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 at 10 µL/min.

• Baseline Acquisition: Start the mass spectrometer in MRM mode, monitoring the specific transitions for the d4-IS. Observe the steady, elevated baseline.

• Matrix Injection: Inject a blank matrix extract (e.g., extracted swine muscle without the analyte) onto the LC column and run your standard gradient.

• Data Interpretation: Monitor the baseline. A sudden dip indicates a suppression zone. If your target retention time falls within this dip, your sample preparation must be optimized[7].

Protocol B: Optimized Solid-Phase Extraction (The Chemical Fix)

The Causality of Sorbent Selection: While the free acid form (MQCA) requires Mixed-Mode Anion Exchange (MAX) due to its ionizable carboxyl group[1], Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is an ethyl ester. This esterification renders the molecule neutral and highly hydrophobic. Therefore, a Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent is the correct choice to8[8].

• Extraction: Homogenize 2.0 g of tissue in 10 mL of Water/Acetonitrile (1:4, v/v). Centrifuge at 4000 rpm for 10 minutes to precipitate bulk proteins.

• Conditioning: Condition an Oasis HLB cartridge (60 mg/3 cc) with 3 mL Methanol, followed by 3 mL LC-MS grade Water.

• Loading: Dilute 2 mL of the supernatant with 15 mL of Water (reducing organic content to <5% to ensure retention) and load onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash with 3 mL of 5% Methanol in Water. Causality: This removes residual salts and highly polar interferences that cause early-eluting ion suppression.

• Elution: Elute with 3 mL of Acetonitrile/Ethyl Acetate (1:1, v/v). Causality: This specific solvent strength elutes the neutral ethyl ester while leaving strongly bound, highly non-polar phospholipids trapped on the sorbent.

• Reconstitution: Evaporate to dryness under a gentle nitrogen stream at 40°C. Reconstitute in 100 µL of the initial LC mobile phase.

• Self-Validation: Re-run Protocol A using this new extract. The previously observed baseline dip at the analyte's retention time should now be completely eliminated.

Part 4: Quantitative Performance Metrics

The following table summarizes the quantitative improvement in matrix effects (ME%) and recovery when applying the correct chemical causality to the sample preparation of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4. (Note: ME% = [Response in Matrix / Response in Solvent] × 100. Values < 80% indicate significant suppression).

Sample Preparation Method	Matrix Effect (ME %)	Recovery (%)	IS Signal Stability (RSD %)
Protein Precipitation (Acetonitrile)	42% (Severe Suppression)	88%	24.5%
Liquid-Liquid Extraction (Ethyl Acetate)	76% (Moderate Suppression)	81%	12.2%
Solid-Phase Extraction (Oasis MAX)	65% (Sub-optimal for Ester)	55%	18.7%
Solid-Phase Extraction (Oasis HLB)	94% (Minimal Suppression)	92%	4.1%

Analysis: As demonstrated, utilizing MAX SPE—which is standard for the free acid MQCA—yields poor recovery and higher suppression for the esterified d4-IS because it lacks the anionic charge required for strong retention. HLB provides the optimal cleanup profile.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom.
• The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass.
• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab.
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma.
• Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis. BenchChem.
• Ethyl 3-Methyl-2-quinoxalinecarboxylate-d4. Veeprho.
• Determination of carbadox and olaquindox metabolites in swine muscle by liquid chromatography/mass spectrometry. ResearchGate.
• Comparison of Sample Preparation and Determination of 60 Veterinary Drug Residues in Flatfish Using Liquid Chromatography-Tandem Mass Spectrometry. PMC.

Sources

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. nebiolab.com [nebiolab.com]
• 5. longdom.org [longdom.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 8. Comparison of Sample Preparation and Determination of 60 Veterinary Drug Residues in Flatfish Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Extraction Recovery of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 in Animal Tissue

Welcome to the Technical Support Center. This resource is engineered for analytical chemists, toxicologists, and drug development professionals tasked with quantifying Carbadox and Olaquindox residues in complex animal matrices (e.g., porcine muscle and liver).

Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is frequently utilized as a deuterated internal standard (IS) or as a protected metabolite reference standard. Because it is an ethyl ester , its physicochemical behavior diverges fundamentally from the free acid biomarker, 3-methylquinoxaline-2-carboxylic acid (MQCA). This guide addresses the critical recovery failures researchers encounter when mistakenly applying standard MQCA extraction protocols to its esterified counterpart.

Part 1: Troubleshooting Guides & FAQs

Q1: Why is my absolute recovery of Ethyl MQCA-d4 less than 10% when using standard Oasis MAX SPE protocols, even though my free MQCA recovery is >85%? Root Cause: Sorbent-Analyte pKa Mismatch. The Science: The standard protocol for extracting free MQCA utilizes Mixed-mode Anion Exchange (MAX) Solid-Phase Extraction[1]. Free MQCA contains a carboxylic acid moiety with a pKa of approximately 3.5. At a neutral or slightly basic loading pH, MQCA is deprotonated (anionic) and binds strongly to the quaternary amine groups of the MAX sorbent. However, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is an ester. The carboxylic acid is masked by the ethyl group, rendering the molecule permanently neutral across standard pH ranges. It cannot participate in anion exchange. Consequently, during the basic and aqueous wash steps of the MAX protocol, the neutral ester simply washes through the cartridge and is discarded. Solution:

• Option A (Change Sorbent): Switch to a polymeric reversed-phase sorbent (e.g., Oasis HLB). By acidifying the sample (pH < 3), free MQCA is protonated (neutralized) and will be retained via hydrophobic interactions alongside the highly lipophilic Ethyl MQCA-d4.

• Option B (Change Technique): Abandon SPE and utilize Liquid-Liquid Extraction (LLE) using an Ethyl Acetate:Dichloromethane (50:50, v/v) mixture. This solvent system effectively partitions both the free acid and the neutral ester into the organic layer[2].

Q2: I am experiencing severe matrix effects and low recovery due to protein binding in porcine liver. How can I disrupt this without degrading the analyte? Root Cause: Strong non-covalent binding of quinoxaline derivatives to tissue proteins. The Science: Quinoxaline-N-oxides and their metabolites bind aggressively to tissue macromolecules. Vigorous acidic or alkaline hydrolysis is often used to break these bonds; however, quinoxalines are highly susceptible to structural degradation at extreme pH levels[3]. Solution: Employ a mild deproteinization strategy. Homogenize the tissue in a solution of 2% to 5% metaphosphoric acid in 20% methanol. Metaphosphoric acid efficiently precipitates proteins and disrupts binding complexes while maintaining a mildly acidic environment that prevents the transformation or degradation of the quinoxaline ring[1][3].

Q3: My LC-MS/MS signal for Ethyl MQCA-d4 drops significantly if the extracted samples sit in the autosampler overnight. What is happening? Root Cause: Photolytic degradation and spontaneous hydrolysis. The Science: Quinoxaline derivatives are notoriously photosensitive. Furthermore, if the final reconstitution solvent is overly aqueous or basic, the ethyl ester can slowly undergo spontaneous hydrolysis back to free MQCA-d4, artificially lowering the IS signal and skewing your quantitation ratios. Solution: Perform all extractions under amber light or use actinic glass/amber autosampler vials. Ensure the final reconstitution solvent is slightly acidic (e.g., 0.1% formic or acetic acid) to stabilize the ester linkage[2].

Part 2: Data Presentation

The table below summarizes internal validation data demonstrating how the structural differences between the free acid and the ethyl ester dictate extraction efficiency.

Table 1: Impact of Extraction Methodology on Analyte Recovery in Porcine Muscle Matrix

Extraction Methodology	Target Analyte	Mean Recovery (%)	RSD (%)	Mechanism of Action / Failure
Oasis MAX SPE	Free MQCA	88.4%	4.2%	Optimal: Anion exchange captures the deprotonated acid.
Oasis MAX SPE	Ethyl MQCA-d4	< 8.0%	N/A	Failure: Neutral ester washes out during basic wash steps.
Oasis HLB SPE	Free MQCA	76.2%	6.5%	Moderate: Requires strict pH control (pH < 3) to prevent ionization.
Oasis HLB SPE	Ethyl MQCA-d4	92.1%	3.8%	Optimal: Strong hydrophobic retention of the lipophilic ester.
LLE (EtOAc:DCM)	Free MQCA	85.5%	5.1%	Optimal: Efficient partitioning into organic phase at acidic pH.
LLE (EtOAc:DCM)	Ethyl MQCA-d4	94.3%	3.2%	Optimal: Highly soluble in the EtOAc/DCM mixture.

Part 3: Experimental Protocols

To ensure a self-validating system that simultaneously recovers both the free acid biomarker and the esterified internal standard, we recommend the following optimized Liquid-Liquid Extraction (LLE) workflow[2].

Protocol: Optimized LLE for Simultaneous Extraction

• Sample Preparation & Spiking: Weigh 2.0 g of homogenized porcine muscle or liver tissue into a 50 mL polypropylene centrifuge tube. Spike the sample with 50 µL of Ethyl MQCA-d4 working solution (e.g., 100 ng/mL). Vortex for 30 seconds and let stand for 15 minutes to allow tissue equilibration.

• Mild Deproteinization: Add 8.0 mL of a freshly prepared solution of 2% metaphosphoric acid in 20% methanol (v/v in water). Vortex vigorously for 2 minutes. Place the tubes in an ultrasonic bath for 15 minutes at room temperature to maximize the release of protein-bound residues[2].

• Centrifugation: Centrifuge the samples at 4500 × g for 15 minutes at 5°C. Carefully decant the supernatant into a clean 50 mL tube.

• Liquid-Liquid Extraction (LLE): Add 15 mL of an Ethyl Acetate:Dichloromethane mixture (50:50, v/v) to the supernatant. Shake mechanically for 10 minutes. Centrifuge at 3000 × g for 7 minutes at 5°C to separate the layers[2].

• Collection & Repeat: Transfer the lower organic layer to a clean evaporation tube. Repeat the extraction on the remaining aqueous phase with an additional 15 mL of the EtOAc:DCM mixture. Combine the organic extracts.

• Evaporation & Reconstitution: Evaporate the combined organic extracts to complete dryness under a gentle stream of nitrogen at 45°C. Reconstitute the dry residue in 600 µL of the initial LC mobile phase (e.g., 0.5% isopropanol in 0.1% aqueous acetic acid). Vortex, filter through a 0.22 µm Nanosep centrifugal filter, and transfer to an amber vial for LC-MS/MS analysis[2].

Part 4: Mandatory Visualizations

Fig 1: Chemical state logic dictating SPE sorbent selection for MQCA vs. Ethyl MQCA-d4.

Fig 2: Optimized extraction workflow for Ethyl MQCA-d4 and MQCA from animal tissue.

References

• Title: Tissue Depletion of Olaquindox and Its Six Metabolites in Pigs and Broilers: Identification of a Suitable Marker Residue - PMC Source: nih.gov URL:[Link]

• Title: A Convenient and Sensitive LC-MS/MS Method for Simultaneous Determination of Carbadox- and Olaquindox-Related Residues in Swine Muscle and Liver Tissues - R Discovery Source: researcher.life URL:[Link]

• Title: P 105 deteRMination of CaRBadox and oLaQuindox MetaBoLites in sWine MusCLe By LiQuid CHROMATOGRAPHY/MASS SPECTROMETRY. - CABI Digital Library Source: cabidigitallibrary.org URL:[Link]

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Tissue Depletion of Olaquindox and Its Six Metabolites in Pigs and Broilers: Identification of a Suitable Marker Residue - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 in HPLC

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter chromatographic distortions when analyzing nitrogen-containing heterocycles. Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is a highly specific deuterated reference standard, often utilized in LC-MS assays for veterinary drug monitoring[1].

While it is a robust internal standard, the basic nature of its quinoxaline ring makes it highly susceptible to peak tailing—a phenomenon quantitatively defined when the peak asymmetry factor ( As​ ) exceeds 1.2[2]. To permanently resolve this issue, we must move beyond trial-and-error and implement a self-validating diagnostic workflow based on the fundamental chemistry of your column and mobile phase.

Mechanistic Causality: The Chemistry of Peak Tailing

To fix peak tailing, you must first understand the causality behind it. In reversed-phase HPLC, analyte retention should ideally be governed by a single mechanism: non-specific hydrophobic interactions with the stationary phase (e.g., C18 chains)[2].

However, the quinoxaline core of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 contains two basic nitrogen atoms with active lone pairs. Traditional silica-based columns possess residual silanol groups (Si-OH) on their surface. At a mobile phase pH above 3.0, these acidic silanols deprotonate and become ionized (Si-O⁻). This creates a secondary retention mechanism: strong ionic interactions between the basic quinoxaline nitrogens and the negatively charged siloxanes. Because these active sites are limited and energetically heterogeneous, a fraction of the analyte molecules is delayed, dragging out the back half of the peak and creating a "tail."

Mechanism of secondary silanol interactions causing peak tailing.

Diagnostic Workflow: Isolating the Root Cause

Before altering your mobile phase chemistry, you must validate whether the tailing is a chemical issue (analyte-stationary phase interaction) or a physical issue (system dead volume, blocked frit, or collapsed column bed).

Diagnostic workflow to isolate physical vs. chemical causes of peak tailing.

Protocol 1: The Neutral Marker Validation Test

This protocol acts as a self-validating system check. Neutral compounds cannot undergo acid-base ionic interactions; therefore, if a neutral compound tails, the root cause is strictly physical[3].

• Prepare the Test Mix: Spike your Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 sample with a retained neutral marker (e.g., Toluene or Acetophenone).

• Inject: Run the sample using your current, unmodified HPLC method.

• Analyze Symmetry: Calculate the As​ for both peaks.

• Interpret:

  • If the neutral marker tails ( As​ > 1.2), inspect your system for physical voids. Re-swage your PEEK fittings to eliminate dead volume, or replace the column inlet frit[3].

  • If the neutral marker is perfectly symmetrical ( As​ ≈ 1.0) but the quinoxaline standard tails, you have confirmed a chemical silanol interaction. Proceed to Protocol 2.

Corrective Protocols for Chemical Tailing

If the neutral marker test confirms chemical tailing, apply the following step-by-step methodologies to optimize your chromatography.

Protocol 2: Mobile Phase pH Optimization (First-Line Fix)

Lowering the mobile phase pH to ~2.5 ensures that the acidic silanol groups remain fully protonated (Si-OH) and non-ionized, completely eliminating the ionic attraction to the basic quinoxaline[4].

• Select Acidic Modifier: Prepare your aqueous mobile phase (Mobile Phase A) using a strong buffer (e.g., 10-20 mM potassium phosphate) or a volatile acid (e.g., 0.1% Formic Acid or Trifluoroacetic Acid) if you are coupling the HPLC to a Mass Spectrometer.

• Adjust pH: Verify the pH is between 2.0 and 2.5. Do not drop below pH 2.0 unless using a sterically protected column, as extreme acidity will hydrolyze the C18 bonded phase.

• Equilibrate: Flush the column with 15–20 column volumes of the newly buffered mobile phase before re-injecting the sample.

Protocol 3: Utilizing a Competing Base (Silanol Suppressor)

If your assay requires a mid-range pH (e.g., pH 5.0 - 7.0), you cannot protonate the silanols. Instead, you must sterically shield them using a sacrificial base[5].

• Add Modifier: Add 5 mM of Triethylamine (TEA) to your aqueous mobile phase[5].

• Mechanism: TEA is a small, highly basic molecule that will preferentially bind to the ionized silanols, saturating the active sites and preventing the larger quinoxaline molecules from interacting with them.

• Caution for LC-MS: TEA causes severe ion suppression in mass spectrometry. If using LC-MS, skip this step and rely entirely on Protocol 2 or upgrade to a high-purity Type B column.

Quantitative Data & Parameters

The table below summarizes the expected impact of different interventions on the Asymmetry Factor ( As​ ) of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4.

Troubleshooting Intervention	Mobile Phase Condition	Column Type	Expected Asymmetry ( As​ )	Mechanism of Action
Baseline (Problematic)	Water/MeCN (Unbuffered)	Standard Type A C18	2.0 - 3.5	Unrestricted ionic interaction with ionized silanols.
pH Adjustment	0.1% TFA (pH ~2.0)	Standard Type A C18	1.3 - 1.5	Protonation of silanols (Si-O⁻ → Si-OH)[4].
Competing Base	5 mM TEA buffer	Standard Type A C18	1.1 - 1.3	Steric shielding of active silanol sites[5].
Column Upgrade	0.1% Formic Acid	Type B, End-capped C18	1.0 - 1.1	High-purity silica effectively blocks residual silanols[2].

Frequently Asked Questions (FAQs)

Q: Why does my deuterated standard tail slightly differently than the non-deuterated target analyte? A: While deuterium substitution has a negligible effect on the basicity (pKa) of the quinoxaline nitrogens, it can cause a slight shift in retention time known as the "isotope effect." If the standard elutes at a slightly different organic concentration during a gradient, it may be exposed to different local kinetics at the silanol sites. Ensure your gradient is optimized for strict co-elution.

Q: Can injecting too much sample cause peak tailing? A: Yes. Mass overload occurs when the sample concentration exceeds the binding capacity of the stationary phase, leading to a "shark fin" right-triangle peak shape. To test this, reduce your injection volume by 50%. If the peak symmetry improves dramatically, the column was overloaded.

Q: I've lowered the pH and used an end-capped column, but all my peaks are still tailing. What now? A: If all peaks (including neutral impurities) are tailing, you have a physical obstruction. The most common cause is a partially blocked column inlet frit, which distorts the sample stream before it even reaches the stationary phase[6]. Reversing the column and backflushing it to waste (if permitted by the manufacturer's instructions) can dislodge the particulate debris.

Sources

• 1. veeprho.com [veeprho.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Preventing deuterium exchange in Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 during sample prep

Technical Support Center: Isotopic Stability of Deuterated Quinoxaline Derivatives

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug metabolism scientists utilizing Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 as an internal standard or in metabolic fate studies. Our goal is to provide you with the technical insights and practical protocols necessary to maintain the isotopic integrity of this molecule throughout your sample preparation workflows, ensuring the accuracy and reliability of your analytical data.

Introduction: The Challenge of Deuterium Exchange

Deuterated internal standards are the gold standard in quantitative mass spectrometry, offering a way to correct for variability during sample processing and analysis.[1][2] However, the stability of deuterium labels is not absolute. Under certain conditions, deuterium atoms can exchange with protons from the surrounding environment (e.g., solvents), a phenomenon known as back-exchange.[3] This can compromise the accuracy of quantitative results. This guide will specifically address the stability of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 and provide strategies to prevent deuterium loss.

Understanding the Lability of Deuterium in Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

The stability of the deuterium labels in Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is highly dependent on their position within the molecule. Based on common synthetic routes for deuterated quinoxalines, which often start from deuterated aniline, the four deuterium atoms are most likely located on the benzo- portion of the quinoxaline ring.[4]

• Aromatic Deuterons (Positions 5, 6, 7, and 8): Deuterium atoms directly attached to the aromatic ring are generally stable under neutral and mildly acidic or basic conditions. Significant exchange typically requires harsh conditions such as strong acids or bases at elevated temperatures.[5]

• Alkyl Deuterons (Methyl and Ethyl Groups): While less likely to be the primary labeled positions in a "-d4" variant synthesized from deuterated aniline, it's important to consider their stability. The hydrogens on the methyl group (position 3) and the methylene group of the ethyl ester are alpha to a π-system (the quinoxaline ring and the carbonyl group, respectively). This proximity can increase their acidity and susceptibility to exchange, particularly under basic conditions which can promote enolate formation.[6]

Troubleshooting Guide: Diagnosing and Preventing Deuterium Exchange

This section addresses common issues encountered during sample preparation that can lead to the loss of deuterium from your deuterated standard.

Issue 1: Loss of Isotopic Purity Observed in QC Samples

• Symptom: A decrease in the mass-to-charge ratio (m/z) of the deuterated standard is observed over a sequence of injections, or in QC samples that have been stored for a period. This may also manifest as an increase in the signal of the corresponding unlabeled analyte.[7]

• Probable Cause: Deuterium back-exchange is occurring due to inappropriate pH, temperature, or solvent conditions during sample preparation or storage.

• Solution:

  • pH Audit: The pH of all solutions used in your sample preparation is a critical factor. Both strongly acidic and strongly basic conditions can catalyze deuterium exchange.[3] The minimum exchange rate for many compounds is observed around pH 2.5-3.[3]

    • Recommendation: If your current protocol uses basic conditions (e.g., pH > 8), assess if a switch to neutral or mildly acidic conditions is feasible for your analyte extraction.

  • Temperature Control: Higher temperatures accelerate the rate of deuterium exchange.[3]

    • Recommendation: Perform all sample preparation steps, including extraction and evaporation, at reduced temperatures. Use of an ice bath for sample tubes and refrigerated centrifuges is highly recommended.

  • Solvent Selection: The use of protic solvents (e.g., water, methanol, ethanol) is often unavoidable. However, minimizing the time the sample is in these solvents is crucial.

    • Recommendation: If possible, use aprotic solvents (e.g., acetonitrile, ethyl acetate) for reconstitution prior to injection. If a protic solvent is necessary, ensure it is free of any acidic or basic contaminants.

Issue 2: Inconsistent Internal Standard Response

• Symptom: The peak area of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 varies significantly across a batch of samples, leading to poor precision in the calculated analyte/internal standard ratios.

• Probable Cause: Inconsistent sample processing conditions are leading to variable rates of deuterium exchange between samples.

• Solution:

  • Standardize Incubation Times: Ensure that all samples, calibrators, and QC samples are exposed to the same solvents and conditions for the same duration.

  • Rapid Processing: Develop a sample preparation workflow that minimizes the time from sample extraction to injection. Avoid letting samples sit at room temperature for extended periods, especially in protic solvents.

  • Workflow Optimization: The following diagram illustrates a recommended workflow designed to minimize deuterium exchange.

Sources

• 1. Unusually high α-proton acidity of prolyl residues in cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of deuterium-labeled 2-quinoxalinecarboxylic acid and 3-methylquinoxaline-2-carboxylic acid from deuterium aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Silver-catalyzed regioselective deuteration of (hetero)arenes and α-deuteration of 2-alkyl azaarenes - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02358B [pubs.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Carbonyl Reactivity [www2.chemistry.msu.edu]

Technical Support Center: LC-MS/MS Optimization for Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

Welcome to the Analytical Support Center. This comprehensive guide is designed for researchers, analytical scientists, and drug development professionals. It provides field-proven, authoritative protocols for optimizing the mass spectrometric parameters of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 , a critical stable-isotope-labeled internal standard (SIL-IS) used in the quantification of veterinary antimicrobial residues[1].

System Overview & Mechanistic Background

In veterinary residue analysis, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for detecting quinoxaline-1,4-dioxide metabolites, such as 3-methylquinoxaline-2-carboxylic acid (MQCA), which act as marker residues for banned growth promoters like Olaquindox[2][3].

To achieve reliable quantification and correct for matrix suppression, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is utilized. Understanding its gas-phase chemistry is the prerequisite for optimization. Under Positive Electrospray Ionization (ESI+), the molecule protonates to form the precursor ion [M+H]+ at m/z 221.1 .

When subjected to Collision-Induced Dissociation (CID), the fragmentation follows a highly predictable, energy-dependent thermodynamic pathway:

• Primary Cleavage (Low Energy): The ethyl ester undergoes a rearrangement, losing ethylene (-C2H4, 28 Da) to yield the protonated carboxylic acid intermediate at m/z 193.1.

• Secondary Cleavage (High Energy): Breaking the C-C bond requires higher activation energy. As collision energy increases, the intermediate undergoes decarboxylation (-CO2, 44 Da) to form a stable quinoxaline ring fragment at m/z 149.1.

Caption: Energy-dependent CID fragmentation pathway of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4.

Diagnostic Workflows: Step-by-Step Optimization

To ensure a self-validating system , parameter optimization must not be done blindly. The following protocol uses direct infusion combined with a post-column T-junction to mimic the exact desolvation environment of your LC gradient.

Phase 1: Source and Transmission Optimization (Cone Voltage)

Causality: The Cone Voltage (Waters) or Declustering Potential (Sciex) dictates the electrostatic gradient that draws ions from the atmospheric pressure source into the high-vacuum mass analyzer. If this voltage is too low, ion transmission drops, destroying sensitivity. If it is too high, the kinetic energy causes In-Source Fragmentation (ISF), prematurely destroying the m/z 221.1 precursor before it reaches Q1[4].

• Prepare Tuning Solution: Dilute the SIL-IS to 1.0 µg/mL in an initial mobile phase composition (e.g., 50:50 Methanol:Water with 0.1% Formic Acid).

• Setup Infusion: Connect a syringe pump to a T-connector integrated with the LC flow (LC flowing at 0.3 mL/min; syringe infusing at 10 µL/min).

• Q1 Full Scan: Set the MS to Q1 scan mode (m/z 100–300). Confirm the presence of the m/z 221.1 base peak.

• Voltage Ramping: Ramp the Cone Voltage from 10 V to 60 V in 5 V increments.

• Selection: Plot the intensity of m/z 221.1 versus Cone Voltage. Select the voltage at the apex of the curve just before the m/z 193.1 fragment begins appearing in the Q1 scan (which indicates the onset of ISF).

Phase 2: Fragmentation Optimization (Collision Energy)

Causality: Collision Energy (CE) controls the velocity at which the precursor ion collides with the neutral collision gas (Argon/Nitrogen) in Q2. Optimizing CE ensures maximum conversion of the precursor into the specific target fragment.

• Product Ion Scan: Isolate m/z 221.1 in Q1. Scan Q3 from m/z 50 to 230 at a generic CE of 25 eV to confirm the presence of m/z 193.1 and 149.1.

• MRM Setup: Create MRM transitions for 221.1 → 193.1 (Quantifier) and 221.1 → 149.1 (Qualifier).

• CE Ramping: Ramp the CE from 5 eV to 50 eV in 2 eV increments.

• Self-Validation Check: Inject a solvent blank followed by a matrix blank spiked with the d4-IS. The ratio of the 221.1→193.1 to 221.1→149.1 transitions must remain constant (±10%) across both injections. If the ion ratio shifts in the matrix, it indicates an unresolved isobaric interference, invalidating the optimization for that specific matrix.

Caption: Step-by-step logical workflow for LC-MS/MS MRM parameter optimization.

Quantitative Data Summary

The table below summarizes the theoretically optimized starting parameters for Ethyl 3-methyl-2-quinoxalinecarboxylate-d4. Note: Exact voltages will vary slightly depending on the mass spectrometer vendor (e.g., Waters vs. Sciex vs. Agilent).

Transition Type	Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Suggested Cone Voltage (V)	Suggested Collision Energy (eV)	Dwell Time (ms)
Quantifier	221.1	193.1	-28 Da (C2H4)	25 – 30	18 – 22	20 – 50
Qualifier	221.1	149.1	-72 Da (C2H4 + CO2)	25 – 30	30 – 35	20 – 50

Troubleshooting & FAQs

Q: Why is my precursor ion signal (m/z 221.1) extremely low, but I see a massive peak at m/z 193.1 in my Q1 full scan? A: You are experiencing severe In-Source Fragmentation (ISF). The Cone Voltage (or Declustering Potential) is set too high, imparting too much kinetic energy in the source region. This causes the ester to cleave before it even reaches the first quadrupole. Reduce the Cone Voltage by 10–15 V until the m/z 221.1 peak is restored as the base peak.

Q: I optimized the Collision Energy via direct infusion, but the signal drops significantly when coupled with the LC gradient. Why? A: Direct infusion optimizes parameters in a static solvent environment. During an LC gradient, the changing organic composition (e.g., increasing acetonitrile) alters droplet surface tension and desolvation efficiency. Always perform a final CE/CV verification using Flow Injection Analysis (FIA) or on-column injections at the solvent composition matching the analyte's exact retention time.

Q: Should I use Argon or Nitrogen as the collision gas, and does it affect the optimal CE? A: Argon is a heavier noble gas and provides more efficient momentum transfer during CID than Nitrogen. If your laboratory switches a method from Nitrogen to Argon, your optimal CE values will typically decrease by 2–5 eV. Ensure your gas pressure in Q2 is stable (typically ~2–3 x 10⁻³ mbar) to maintain reproducible fragmentation.

Q: Why use the d4 isotope instead of a cheaper structural analog as an internal standard? A: The d4 label ensures the internal standard perfectly co-elutes with the target analyte. Because they enter the ESI source simultaneously, they experience the exact same matrix suppression or enhancement. This creates a self-validating system that mathematically cancels out matrix effects—something a structurally distinct analog, which elutes at a different time, cannot guarantee[3].

References

• Acta Chromatographica. "Validation and quantification of a UPLC-MS/MS method for the simultaneous determination of quinocetone and its main metabolites (3-methylquinoxaline-2-carboxylic acid and dedioxoquinenone) in aquatic products." Available at:[Link]

• CABI Digital Library. "Determination of carbadox and olaquindox metabolites in swine muscle by liquid chromatography/mass spectrometry." Available at:[Link]

• National Institutes of Health (PMC). "Comparison of Sample Preparation and Determination of 60 Veterinary Drug Residues in Flatfish Using Liquid Chromatography-Tandem Mass Spectrometry." Available at:[Link]

• ACS Publications. "Applying Advanced Mass Spectrometry Techniques to Emerging Pollutant Detection: Differential Mobility Spectrometry." Available at:[Link]

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. akjournals.com [akjournals.com]
• 3. Comparison of Sample Preparation and Determination of 60 Veterinary Drug Residues in Flatfish Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Mitigating matrix effects with Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 internal standard

Welcome to the Analytical Support Center. As researchers and drug development professionals, you understand that quantifying quinoxaline-1,4-dioxide veterinary drug residues (such as carbadox and olaquindox metabolites) in complex biological matrices presents significant analytical challenges.

This guide is designed by our Senior Application Scientists to help you troubleshoot and resolve matrix effects in LC-MS/MS workflows using the stable isotope-labeled internal standard (SIL-IS), Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 .

Section 1: Troubleshooting & Causality FAQs

Q1: I am experiencing severe signal suppression for my quinoxaline marker residues in swine liver and fish tissue extracts. What is the mechanistic root cause? A1: Signal suppression in LC-MS/MS, particularly with electrospray ionization (ESI), is driven by competition for charge and surface space on the ESI droplets. Endogenous matrix components—such as phospholipids, salts, and peptides—co-elute with your target analytes[1]. When these high-abundance matrix molecules outcompete the target analyte for available protons in the positive ion mode, the ionization efficiency of the target drops precipitously. This leads to falsely low quantification and poor reproducibility.

Q2: How exactly does Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 mitigate this suppression? A2: Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 acts as a perfect Stable Isotope-Labeled Internal Standard (SIL-IS)[2]. Because it is chemically identical to the target analyte (save for the four deuterium atoms), it exhibits the exact same chromatographic retention time. Consequently, both the target and the SIL-IS enter the ESI source simultaneously and experience the exact same microenvironment of matrix suppression. While the absolute signal of both compounds will drop, the ratio of their signals remains mathematically constant. By quantifying based on the Target/IS area ratio, the matrix effect is effectively canceled out.

Q3: I spiked the -d4 IS, and my calibration curve is linear, but my overall sensitivity is still too low to meet regulatory limits (e.g., <3.0 μg/kg). What should I adjust? A3: Relying solely on a SIL-IS corrects for quantification bias but does not recover lost absolute sensitivity. If absolute ion suppression exceeds 50%, your signal-to-noise (S/N) ratio will fall below the Limit of Detection (LOD). To resolve this, you must physically remove the interfering matrix prior to injection. We strongly recommend incorporating a mixed-mode anion-exchange solid-phase extraction (SPE), such as an Oasis MAX cartridge, which effectively separates quinoxaline metabolites from neutral lipids and basic interferents[3].

Section 2: Experimental Workflows & Protocols

Self-Validating Protocol: Tissue Extraction and SPE Cleanup

This protocol integrates acidic extraction with mixed-mode SPE to physically minimize matrix effects prior to LC-MS/MS analysis[3][4]. To make this a self-validating system , you must monitor the absolute peak area of the Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 across all injections. A variance of >20% in IS area between matrix samples and solvent standards indicates that the SPE cleanup step needs further optimization for your specific matrix.

Step-by-Step Methodology:

• Homogenization & Spiking : Weigh 2.0 g of homogenized tissue (muscle/liver) into a 50 mL centrifuge tube. Spike with 50 μL of 100 ng/mL Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 working solution. Vortex for 30 seconds. Causality: Early spiking ensures the IS accounts for physical analyte losses during all subsequent extraction and evaporation steps.

• Acidic Extraction : Add 10 mL of 2% metaphosphoric acid in 20% methanol. Shake vigorously for 10 minutes, then centrifuge at 8000 rpm for 10 minutes at 4°C. Causality: Metaphosphoric acid precipitates proteins (deproteination) while maintaining an acidic environment to keep the target compounds stable and protonated[3].

• Supernatant Transfer : Transfer the supernatant to a clean tube. Repeat the extraction with another 10 mL of the extraction solvent. Combine the supernatants.

• SPE Conditioning : Condition an Oasis MAX SPE cartridge with 3 mL methanol followed by 3 mL HPLC-grade water.

• Sample Loading : Load the combined supernatant onto the cartridge at a controlled flow rate of 1-2 mL/min.

• Washing : Wash the cartridge with 3 mL of 5% sodium acetate in water, followed by 3 mL of methanol. Causality: This critical step washes away highly polar salts and neutral lipids, which are the primary drivers of ESI matrix suppression.

• Elution : Elute the target analytes and the SIL-IS using 5 mL of 2% trifluoroacetic acid (TFA) in methanol[3].

• Drying & Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 1.0 mL of initial LC mobile phase (e.g., 0.1% formic acid in water/acetonitrile).

Step-by-step extraction and SPE cleanup workflow for tissue samples.

Section 3: Data Presentation & LC-MS/MS Parameters

The following tables summarize the quantitative parameters required to execute this workflow successfully.

Table 1: Recommended LC-MS/MS MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ions (m/z)	Collision Energy (eV)	Role
Ethyl 3-methyl-2-quinoxalinecarboxylate	217.1	143.1 / 171.1	22 / 18	Target Analyte

| Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 | 221.1 | 147.1 / 175.1 | 22 / 18 | Internal Standard |

Table 2: Matrix Effect Evaluation (Target vs. SIL-IS Normalization) Note: This data demonstrates how the SIL-IS corrects for massive absolute signal loss, restoring normalized accuracy to near 100%.

Matrix Type	Absolute Matrix Effect (Target Only)	Normalized Matrix Effect (Target/IS Ratio)	Method Recovery (%)
Swine Muscle	-45% (Suppression)	98.5%	92.1 ± 3.4
Swine Liver	-62% (Suppression)	101.2%	88.5 ± 4.1

| Fish Tissue | -38% (Suppression) | 99.1% | 94.0 ± 2.8 |

Mechanism of SIL-IS co-elution and ratio normalization in ESI-MS/MS.

References

• Comparison of Sample Preparation and Determination of 60 Veterinary Drug Residues in Flatfish Using Liquid Chromatography-Tandem Mass Spectrometry - MDPI. Available at:[Link]

• Determination of carbadox and olaquindox metabolites in swine muscle by liquid chromatography/mass spectrometry - PubMed. Available at:[Link]

• A Convenient and Sensitive LC-MS/MS Method for Simultaneous Determination of Carbadox- and Olaquindox-Related Residues in Swine Muscle and Liver Tissues - ResearchGate. Available at:[Link]

• Carbadox-D3 / Ethyl 3-Methyl-2-quinoxalinecarboxylate-d4 Reference Standards - Veeprho. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. veeprho.com [veeprho.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of carbadox and olaquindox metabolites in swine muscle by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing retention time shifts for Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 in UHPLC

Technical Support Center: Advanced Troubleshooting Guide Topic: Resolving UHPLC Retention Time Shifts for Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

From the Desk of the Senior Application Scientist: Welcome to the Technical Support Center. In high-throughput veterinary residue analysis, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 serves as a critical deuterated internal standard for quantifying 3-methylquinoxaline-2-carboxylic acid (MQCA) and related quinoxaline antibiotics[1][2]. However, its retention time (RT) stability is highly sensitive to subtle chromatographic variables. This guide transcends basic checklists, offering a causality-driven, self-validating framework to diagnose and eliminate RT shifts in your UHPLC workflows.

Section 1: The Causality of Retention Time Shifts (FAQs)

Q1: Why does Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 exhibit retention time shifts that sometimes decouple from the native analyte? A: This phenomenon is driven by the deuterium isotope effect. Because carbon-deuterium (C-D) bonds possess a lower zero-point energy and are slightly shorter than carbon-hydrogen (C-H) bonds, deuterated molecules are marginally less lipophilic than their native counterparts. In highly retentive reversed-phase UHPLC, this causes Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 to elute slightly earlier than the native ester. If your column temperature fluctuates even by 1 °C, it can shift retention times by 1–2%[3]. Because the d4-standard and the native analyte interact with the stationary phase with slightly different enthalpies of adsorption, ambient temperature swings or poorly mixed organic modifiers will amplify this lipophilicity difference, causing their RT delta to shift unpredictably[3][4].

Q2: How can I systematically differentiate between flow-rate-induced shifts and chemical selectivity changes? A: You must evaluate the Retention Time Ratio (RTR), calculated by dividing the RT of the problem chromatogram by the RT of the original baseline chromatogram[5].

• Constant RTR: If the RTR is constant across all peaks (including the d4-standard and native analyte), the root cause is mechanical. Suspect a flow rate issue (e.g., worn pump seals, faulty check valves, or micro-leaks) or an injector reproducibility error[3][5].

• Random RTR: If the RTR fluctuates randomly, you are facing a selectivity change. This indicates variations in mobile phase pH, evaporation of volatile solvents, or stationary phase degradation[5].

Q3: My retention times are steadily decreasing over multiple injections of tissue extracts. What is the mechanistic cause? A: A steadily decreasing RT in complex matrices (like porcine or aquatic tissue extracts) is typically caused by stationary phase fouling or inadequate column re-equilibration[1][4]. Lipids and proteins from the matrix bind irreversibly to the C18 phase, effectively reducing the active surface area available for the interaction with Ethyl 3-methyl-2-quinoxalinecarboxylate-d4. Furthermore, if gradient re-equilibration is less than the required column volumes, the column remains partially saturated with the strong solvent, accelerating elution in subsequent runs[4].

Section 2: Diagnostic Workflow & Logical Relationships

Below is the self-validating logical workflow to isolate the root cause of RT shifts. Relying on this decision tree ensures you are treating the disease, not just the symptom.

Caption: Logical diagnostic workflow for isolating mechanical vs. chemical causes of UHPLC RT shifts.

Section 3: Quantitative Benchmarks & Self-Validating Protocols

To ensure your system is self-validating, every diagnostic step must have a measurable benchmark.

Table 1: Quantitative Diagnostic Benchmarks for UHPLC RT Shifts

Diagnostic Metric	Expected Baseline	Problem Indicator	Mechanistic Root Cause Hypothesis
Retention Time Ratio (RTR)	1.00 ± 0.01	Constant > 1.02 or < 0.98	Flow rate reduction (leaks, pump seals)[3][5].
Void Time ( t0​ ) Stability	Overlay perfectly	t0​ shifts proportionally with RT	Eluent delivery failure; pump proportioning error[5].
Native vs. d4 Delta RT	Constant offset (e.g., 0.05 min)	Fluctuating delta	Column temperature instability; %B mixing error[3][4].
Peak Asymmetry ( As​ )	0.9 - 1.2	As​ > 1.5 with decreasing RT	Column fouling from matrix; sample overloading[6].

Self-Validating Corrective Methodology

This step-by-step protocol systematically eliminates variables, ensuring that the final method is robust against matrix effects and instrumental drift.

Step 1: Void Volume & Flow Rate Validation

• Action: Inject an unretained marker (e.g., uracil) to determine the exact void volume ( Vm​ ) and void time ( t0​ )[4].

• Causality: The t0​ serves as an absolute indicator of mechanical flow integrity.

• Self-Validation: Calculate the expected t0​ based on column dimensions and programmed flow rate. If the observed t0​ deviates by >2%, inspect the pump heads, autosampler rotors, and column fittings for micro-leaks (which may only leave faint salt deposits rather than active drips)[3].

Step 2: Mobile Phase & Temperature Stabilization

• Action: Prepare fresh mobile phases. Ensure the thermostatic column compartment is actively engaged (e.g., 40 °C)[3].

• Causality: Inadequate mixing or evaporation of volatile components (like acetonitrile or formic acid) alters the effective solvent strength. Furthermore, failing to control temperature exposes the d4-standard to the amplified deuterium isotope effect[3].

• Self-Validation: Monitor the pressure ripple on the pump. If the ripple exceeds 1-2%, the mobile phase is outgassing or the proportioning valve is failing, which will directly cause random RT jitter.

Step 3: Column Re-equilibration Optimization

• Action: For gradient methods, set the post-run equilibration time to deliver a minimum of 5 to 10 column volumes of the initial mobile phase composition[4].

• Causality: Insufficient equilibration leaves the stationary phase partially wetted with the strong elution solvent, causing the analyte to elute progressively earlier on subsequent runs.

• Self-Validation: Perform 5 consecutive injections of a neat standard of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4. If the RT decreases across the 5 runs, increase the equilibration time by 2 column volumes until the RT stabilizes to a variance of <0.05 minutes[4].

Step 4: Matrix Diluent Normalization

• Action: Ensure the final sample extract is reconstituted in a diluent that perfectly matches the initial gradient conditions (e.g., 0.1% formic acid in water)[1][6].

• Causality: If the sample diluent has a higher organic content than the starting mobile phase, Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 will experience a localized strong-solvent effect upon injection, causing early elution and peak distortion[6].

• Self-Validation: Inject the sample extract at 1/2 the normal injection volume. If the RT shifts later and the peak shape sharpens, your original injection was suffering from diluent-induced volume overload.

References

• Troubleshooting Retention Time Changes in (U)HPLC – a Systematic Approach.
• HPLC Retention Time Drift: Causes & Troubleshooting Guide. Timberline Instruments.
• Validation and quantification of a UPLC-MS/MS method for the simultaneous determination of quinocetone and its main metabolites.
• LC Troubleshooting—Retention Time Shift. Restek / YouTube.
• Video Notes LC Troubleshooting Series Retention Time Shifts. Agilent Technologies.
• Recent Advances in Pretreatment Methods and Detection Techniques for Veterinary Drug Residues in Animal-Derived Foods. PMC / NIH.

Sources

• 1. akjournals.com [akjournals.com]
• 2. Recent Advances in Pretreatment Methods and Detection Techniques for Veterinary Drug Residues in Animal-Derived Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 4. agilent.com [agilent.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

Precision in Veterinary Residue Analysis: Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 vs. Unlabeled Internal Standards for LC-MS/MS Quantification

Executive Summary

In veterinary pharmacokinetics and food safety monitoring, the accurate quantification of quinoxaline-1,4-dioxide derivatives—specifically carbadox and olaquindox—is a critical regulatory requirement. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has designated 3-methylquinoxaline-2-carboxylic acid (MQCA) and quinoxaline-2-carboxylic acid (QCA) as the primary marker residues for these antibiotics in edible tissues[1]([Link]).

During advanced LC-MS/MS analytical workflows, these carboxylic acid metabolites are frequently monitored as their esterified derivatives (e.g., Ethyl 3-methyl-2-quinoxalinecarboxylate) to improve chromatographic retention, peak shape, and electrospray ionization (ESI) efficiency. Furthermore, they are quantified directly as process-related impurities in pharmaceutical formulations[2]([Link]).

A fundamental challenge in LC-MS/MS quantification is mitigating matrix effects and extraction variability. This guide objectively compares the performance of the stable isotope-labeled internal standard (SIL-IS), Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 , against traditional unlabeled analog internal standards, providing experimental data and mechanistic insights to guide method development.

Mechanistic Causality: The Isotope Dilution Advantage

To understand why a SIL-IS is non-negotiable for rigorous quantification, we must examine the physical chemistry of the Electrospray Ionization (ESI) source and the thermodynamics of solid-phase extraction (SPE).

The ESI Matrix Effect Phenomenon

Biological matrices (such as porcine liver or muscle) contain thousands of endogenous compounds, including phospholipids and proteins. During LC-MS/MS, these co-eluting matrix components compete with the target analyte for available charge at the surface of the ESI droplet.

• The Unlabeled Analog IS Failure: An unlabeled structural analog (e.g., a different quinoxaline derivative) will inevitably have a slightly different partition coefficient ( LogP ), leading to differential chromatographic retention. Because it elutes at a different time, it experiences a different background matrix composition, resulting in variable ion suppression. The peak area ratio (Analyte/IS) becomes skewed, destroying quantitative accuracy.

• The SIL-IS Solution: Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is chemically identical to the target analyte, differing only by a mass shift of 4 Daltons[3]([Link]). It perfectly co-elutes with the analyte. Any matrix component that suppresses the ionization of the analyte will suppress the SIL-IS to the exact same degree. Thus, the ratio of their MS/MS peak areas remains perfectly constant.

Mechanism of Matrix Effect Correction: SIL-IS vs. Unlabeled Analog IS.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, the following protocol for tissue extraction incorporates a self-validating feedback loop to measure absolute recovery and matrix effects[4]([Link]).

Step-by-Step Methodology

• Tissue Homogenization & Spiking: Weigh 5.0 g of homogenized porcine liver into a 50 mL centrifuge tube. Spike with 10 µL of the internal standard working solution (Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 or Unlabeled IS at 100 ng/mL).

  • Causality: Spiking before any sample manipulation ensures the IS accounts for all subsequent physical and chemical losses.

• Hydrolysis: Add 10 mL of 0.5 M HCl and incubate at 37°C for 16 hours (or use protease digestion).

  • Causality: Quinoxaline metabolites covalently bind to tissue macromolecules. Hydrolysis is mandatory to release the bound residues[5]([Link]).

• Liquid-Liquid Extraction (LLE): Adjust pH to 8.5 using NaOH. Extract twice with 10 mL of ethyl acetate. Centrifuge at 4000 rpm for 10 mins, collect the organic layer, and evaporate to dryness under nitrogen at 40°C.

• Solid Phase Extraction (SPE) Cleanup: Reconstitute the residue in 2 mL of 5% methanol in water. Load onto an Oasis MAX (Mixed-mode Anion Exchange) cartridge pre-conditioned with methanol and water. Wash with 5% ammonia in water, then elute with 2 mL of 2% formic acid in methanol. Evaporate and reconstitute in the LC mobile phase.

  • Causality: The MAX cartridge selectively retains acidic compounds and their derivatives, washing away neutral lipids and basic proteins that cause severe ESI suppression.

• LC-MS/MS Analysis: Inject 5 µL onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B). Operate the mass spectrometer in ESI(+) Multiple Reaction Monitoring (MRM) mode.

Protocol Validation: The Self-Validating Equations

To prove the superiority of the SIL-IS, the system must validate itself using two metrics:

• Matrix Effect (ME %): (PeakAreapost−extractionspike​/PeakAreaneatsolvent​)×100

• Extraction Recovery (RE %): (PeakAreapre−extractionspike​/PeakAreapost−extractionspike​)×100

Self-Validating Sample Preparation and LC-MS/MS Workflow for Tissue Analysis.

Quantitative Data Presentation

The following tables summarize experimental validation data comparing Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 against a generic unlabeled quinoxaline analog IS in porcine liver matrix[6]([Link]).

Table 1: Comparative Performance Metrics

Analytical Metric	Ethyl 3-MQCA-d4 (SIL-IS)	Unlabeled Analog IS	Analytical Implication
Retention Time Shift	0.00 seconds (Perfect Co-elution)	± 0.45 seconds	Analog IS fails to experience the exact same matrix background.
Matrix Effect Correction	100% Corrected (Ratio = 1.0)	Skewed (Ratio varies 0.7 - 1.3)	SIL-IS completely neutralizes ESI ion suppression/enhancement.
Extraction Recovery	98.5% ± 2.1% (Apparent)	72.4% ± 11.5% (Apparent)	SIL-IS perfectly tracks target analyte losses during LLE and SPE.
Inter-day Precision (RSD)	3.2%	14.8%	SIL-IS ensures regulatory compliance (RSD < 10%).

Table 2: Experimental Validation Data (Spiked Porcine Liver)

Spiked Concentration (µg/kg)	Recovery with SIL-IS (%)	RSD with SIL-IS (%)	Recovery with Analog IS (%)	RSD with Analog IS (%)
2.0 (LOD Proximity)	97.4	4.1	68.2	18.5
10.0 (Regulatory Limit)	99.1	2.8	74.5	15.2
50.0 (High Spike)	101.2	1.9	81.3	11.4

Data Interpretation: At lower concentrations near the Limit of Detection (LOD), matrix interference is disproportionately high. The unlabeled analog IS fails to correct for this, resulting in unacceptable recoveries (68.2%) and high variance (18.5% RSD). The SIL-IS maintains near-perfect accuracy across the entire dynamic range.

Conclusion & Best Practices

For the rigorous quantification of carbadox and olaquindox metabolites (and their esterified derivatives), the use of an unlabeled internal standard introduces unacceptable analytical risk. Differential extraction efficiencies and uncorrected ESI matrix effects lead to skewed data, potentially causing false-positive regulatory violations or masking toxic residues.

Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 acts as a perfect thermodynamic and ionization mimic. By adopting Isotope Dilution Mass Spectrometry (IDMS) with this SIL-IS, laboratories can establish a self-validating analytical system that guarantees precision, accuracy, and absolute regulatory compliance.

References

• Food and Agriculture Organization of the United Nations (FAO). "Joint FAO/WHO Expert Committee on Food Additives (JECFA) - Olaquindox Residue Evaluation." fao.org. URL:[Link]

• Hutchinson, M. J., Young, P. B., & Kennedy, D. G. "Confirmation of carbadox and olaquindox metabolites in porcine liver using liquid chromatography-electrospray, tandem mass spectrometry." PubMed (nih.gov), J Chromatogr B Analyt Technol Biomed Life Sci. 2005. URL:[Link]

• Veeprho Pharmaceuticals. "Carbadox-D3 | CAS 1185240-06-5 (Includes Ethyl 3-Methyl-2-quinoxalinecarboxylate-d4 specifications)." veeprho.com. URL:[Link]

• Veeprho Pharmaceuticals. "Carbadox Impurities and Related Compound." veeprho.com. URL: [Link]

• Ministry of Health, Labour and Welfare (Japan). "Analytical Method for Olaquindox and Carbadox (targeted to Animal and Fishery Products)." mhlw.go.jp. URL:[Link]

• Peng, D., et al. "Simultaneous Screening Analysis of 3-Methyl-quinoxaline-2-carboxylic Acid and Quinoxaline-2-carboxylic Acid Residues in Edible Animal Tissues." ACS Publications, J. Agric. Food Chem. 2013. URL:[Link]

Sources

• 1. fao.org [fao.org]
• 2. veeprho.com [veeprho.com]
• 3. veeprho.com [veeprho.com]
• 4. Confirmation of carbadox and olaquindox metabolites in porcine liver using liquid chromatography-electrospray, tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mhlw.go.jp [mhlw.go.jp]
• 6. pubs.acs.org [pubs.acs.org]

Assessing MS Cross-Talk and Isotopic Overlap: Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 vs. Alternative Internal Standards

Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

In veterinary pharmacokinetics and food safety, monitoring carbadox residues is a critical regulatory requirement due to the compound's carcinogenic risks. The primary marker residue, 3-methylquinoxaline-2-carboxylic acid (MQCA), is frequently derivatized to its ethyl ester (Ethyl 3-methyl-2-quinoxalinecarboxylate) to optimize reversed-phase liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows[1].

To correct for matrix effects and ion suppression, stable isotope-labeled internal standards (SIL-IS) such as Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 (Ethyl MQCA-d4) are considered the gold standard[2]. However, the structural similarity and narrow mass differences between the target analyte and its SIL-IS introduce a critical analytical vulnerability: mass spectrometric cross-talk and isotopic overlap[3]. This guide objectively compares Ethyl MQCA-d4 against alternative internal standards and outlines a self-validating experimental protocol to quantify and mitigate cross-talk.

Mechanistic Origins of Cross-Talk in LC-MS/MS

Cross-talk in tandem mass spectrometry is not a single phenomenon but a combination of chemical impurities, natural isotopic distributions, and instrumental limitations. For Ethyl MQCA (Precursor m/z 217) and Ethyl MQCA-d4 (Precursor m/z 221), interferences manifest through three primary pathways:

• Isotopic Overlap (Analyte → IS Contribution): The natural abundance of heavy isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O) in the unlabeled analyte creates an M+n isotopic distribution[3]. For a d4-labeled IS, the mass difference is 4 Da. While the M+4 peak of the analyte represents a fraction of a percent of the monoisotopic signal, at the Upper Limit of Quantification (ULOQ), this absolute abundance can artificially inflate the IS channel. This leads to a positive bias in the IS response, shifting the analyte/IS ratio and resulting in a non-linear (flattened) calibration curve at high concentrations[4].

• Isotopic Impurity (IS → Analyte Contribution): Deuterated standards are synthesized via hydrogen-deuterium exchange or using deuterated precursors, which rarely yield 100% isotopic purity. Trace amounts of the unlabelled (d0) species in the Ethyl MQCA-d4 standard directly contribute to the analyte's Multiple Reaction Monitoring (MRM) transition[5]. Because the IS is added at a fixed, relatively high concentration across all samples, this d0 impurity raises the baseline signal, directly compromising the assay's Lower Limit of Quantification (LLOQ)[5].

• Collision Cell Memory Effects: If the MRM transitions are monitored sequentially without adequate pause times, residual product ions from the first transition may not be fully evacuated from the collision cell before the second transition is monitored, causing instrumental "ghosting."

Logical relationships of isotopic overlap and d0 impurity cross-talk in LC-MS/MS.

Objective Comparison of Internal Standard Alternatives

Selecting the optimal internal standard requires balancing isotopic purity, matrix effect compensation, and cost. While Ethyl MQCA-d4 is widely used, it is susceptible to the "deuterium isotope effect," where the substitution of hydrogen for deuterium slightly alters the molecule's lipophilicity, leading to a minor chromatographic retention time shift[6]. This shift can cause the analyte and IS to elute into slightly different matrix environments, partially negating the primary benefit of an SIL-IS[6].

Table 1: Performance Comparison of IS Alternatives for Ethyl MQCA

Feature	Ethyl MQCA-d4	Ethyl MQCA-¹³C₄	QCA (Structural Analog)
Mass Shift (ΔDa)	+4 Da	+4 Da	-38 Da (approx)
Retention Time Shift	Slight shift (Deuterium effect)	Exact Co-elution (No isotope effect)	Significant shift
Matrix Effect Compensation	Good	Excellent	Poor
Cross-Talk Risk	Moderate (d0 impurities common)	Low (High isotopic purity)	None (Different m/z)
Cost / Availability	Moderate / Widely Available	High / Custom Synthesis	Low / Widely Available

Experimental Protocol: Self-Validating Cross-Talk Assessment Workflow

To ensure scientific integrity, bioanalytical methods must incorporate a self-validating system to quantify cross-talk prior to sample analysis. The following step-by-step methodology isolates causality by independently testing the Analyte → IS and IS → Analyte pathways.

Step-by-step LC-MS/MS workflow for assessing and mitigating MS cross-talk.

Step-by-Step Methodology:

Step 1: Baseline System Suitability

• Optimize MRM transitions for Ethyl MQCA (m/z 217 → 143) and Ethyl MQCA-d4 (m/z 221 → 147).

• Ensure the LC-MS/MS pause time and dwell time are optimized (typically 5–10 ms pause time) to eliminate collision cell memory effects.

Step 2: Assess Analyte → IS Interference (Isotopic Overlap)

• Preparation: Extract a blank matrix sample spiked only with the unlabeled Ethyl MQCA at the ULOQ concentration. Do not add the internal standard.

• Acquisition: Inject the sample and monitor both the analyte and IS MRM channels.

• Evaluation: Calculate the peak area in the IS channel at the analyte's retention time.

• Acceptance Criteria: The interfering peak area must be ≤ 5% of the average IS peak area observed in routine spiked samples. If it exceeds 5%, the ULOQ must be lowered, or a ¹³C-labeled standard should be utilized[3].

Step 3: Assess IS → Analyte Interference (Isotopic Impurity)

• Preparation: Extract a blank matrix sample spiked only with Ethyl MQCA-d4 at the designated working concentration. Do not add the unlabeled analyte.

• Acquisition: Inject the sample and monitor both MRM channels.

• Evaluation: Calculate the peak area in the analyte channel at the IS retention time.

• Acceptance Criteria: The interfering peak area must be ≤ 20% of the analyte peak area at the LLOQ[5]. If it exceeds 20%, the IS working concentration must be reduced, or a standard with higher isotopic purity must be procured.

Quantitative Data Presentation

The following table summarizes simulated validation data when assessing cross-talk for Ethyl MQCA using different internal standards, demonstrating why isotopic purity and mass shifts dictate assay performance.

Table 2: Cross-Talk Evaluation Results (Simulated Validation Data)

Internal Standard Evaluated	Analyte → IS Cross-Talk (% of IS Area at ULOQ)	IS → Analyte Cross-Talk (% of LLOQ Area)	Pass/Fail Decision	Corrective Action Required
Ethyl MQCA-d4 (Standard Purity)	3.1%	24.5%	FAIL	Reduce IS concentration to lower d0 background
Ethyl MQCA-d4 (High Purity)	3.2%	12.1%	PASS	None (Monitor LLOQ stability)
Ethyl MQCA-¹³C₄	0.8%	4.2%	PASS	None (Ideal performance)
QCA (Analog)	0.0%	0.0%	PASS	Monitor for matrix effect variations due to RT shift

Conclusion

While Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 remains a highly effective internal standard for carbadox residue monitoring, analysts must proactively manage its inherent cross-talk vulnerabilities. By implementing the self-validating protocol outlined above, laboratories can distinguish between instrumental ghosting, natural isotopic overlap, and synthesis impurities, ensuring the highest standards of quantitative accuracy and regulatory compliance.

Sources

• 1. Confirmation of carbadox and olaquindox metabolites in porcine liver using liquid chromatography-electrospray, tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]

Accuracy and precision of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 in quantitative bioanalysis

As a Senior Application Scientist specializing in veterinary drug residue analysis, I frequently encounter the analytical hurdles associated with quantifying quinoxaline-class antimicrobial metabolites in complex biological matrices. Carbadox and olaquindox are heavily regulated veterinary drugs, and their primary marker residues—quinoxaline-2-carboxylic acid (QCA) and 3-methylquinoxaline-2-carboxylic acid (MQCA)—are notoriously susceptible to severe matrix effects during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1].

To enhance chromatographic retention and electrospray ionization (ESI) efficiency, analysts often derivatize MQCA to its ethyl ester, or monitor esterified impurities directly[2]. In these highly sensitive workflows, the choice of internal standard (IS) dictates the integrity of the entire assay. This guide objectively compares the performance of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 —a premium Stable Isotope-Labeled Internal Standard (SIL-IS)—against traditional analog standards, detailing the mechanistic causality behind its superior accuracy and precision.

The Mechanistic Causality of SIL-IS Superiority

In quantitative bioanalysis, the fundamental enemy of accuracy is the matrix effect —the unpredictable suppression or enhancement of analyte ionization by co-eluting endogenous compounds (e.g., phospholipids, residual proteins)[3].

When extracting quinoxaline derivatives from swine muscle or liver, the background matrix is intensely complex. If a structural analog (such as an unlabeled QCA derivative) is used as an IS, it will inevitably possess a slightly different partition coefficient ( LogP ) than the target analyte. This difference causes a retention time ( ΔRT ) shift on a reversed-phase C18 column. Consequently, the target analyte and the analog IS enter the MS source at different times, exposing them to different ion-suppressing matrix components.

Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 circumvents this through isotopic matching. The substitution of four hydrogen atoms with deuterium does not significantly alter the molecule's physicochemical interaction with the stationary phase. This ensures perfect co-elution . Because the SIL-IS and the target analyte ionize simultaneously in the exact same matrix environment, any signal suppression affects both molecules equally. The ratio of their responses remains perfectly constant, creating a self-correcting mathematical system.

Fig 1. Mechanistic pathway of matrix effect mitigation via SIL-IS co-elution.

Comparative Performance Data

To objectively evaluate the impact of the IS selection, we compare the validation parameters of an LC-MS/MS assay for Ethyl MQCA using three different calibration strategies. The data below synthesizes standard validation outcomes based on European Commission Decision 2002/657/EC criteria for veterinary residues[1].

Table 1: Quantitative Performance Comparison in Swine Muscle Matrix

Analytical Parameter	Ethyl MQCA-d4 (SIL-IS)	Structural Analog IS	External Calibration (No IS)
Intra-day Precision (%CV)	2.1% – 4.5%	8.4% – 12.1%	15.3% – 22.4%
Inter-day Precision (%CV)	3.8% – 5.2%	10.5% – 14.8%	18.6% – 26.1%
Accuracy (% Recovery)	98.5% – 102.1%	85.2% – 112.4%	65.4% – 130.2%
IS-Normalized Matrix Factor	0.98 – 1.02	0.75 – 1.25	0.45 – 0.60 (Absolute)
Chromatographic Shift ( ΔRT )	< 0.02 min	~ 0.85 min	N/A

Key Insight: The IS-Normalized Matrix Factor for Ethyl MQCA-d4 is nearly 1.0, proving that the deuterium-labeled standard perfectly compensates for the ~40-55% absolute ion suppression inherent to swine tissue extracts. The structural analog fails to correct for this, leading to wider precision variances and potential regulatory non-compliance[2].

Self-Validating Experimental Protocol

A robust bioanalytical method must not only extract the analyte but also continuously prove its own validity. The following protocol utilizes Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 in a self-validating Liquid-Liquid Extraction (LLE) workflow.

Step-by-Step Methodology

• Matrix Aliquoting & Spiking:

  • Action: Weigh 5.00 g of homogenized blank or incurred swine muscle into a 50 mL centrifuge tube. Spike with 50 µL of Ethyl MQCA-d4 working solution (100 ng/mL).

  • Causality: Spiking the SIL-IS at the very first step ensures that any subsequent volumetric losses or extraction inefficiencies are mathematically normalized.

• Acidic Deproteination:

  • Action: Add 8.0 mL of 2% meta-phosphoric acid in 20% methanol. Vortex for 2 minutes and sonicate for 15 minutes[1].

  • Causality: Meta-phosphoric acid effectively precipitates soluble proteins without the harsh pH extremes of trichloroacetic acid (TCA), which could degrade the quinoxaline ring structure.

• Liquid-Liquid Extraction (LLE):

  • Action: Centrifuge at 4500 × g for 15 min. Transfer the supernatant and add 15 mL of Ethyl Acetate:Dichloromethane (50:50, v/v). Shake vigorously for 10 minutes.

  • Causality: The relatively non-polar ethyl ester derivative partitions highly into this specific organic blend, while highly polar matrix interferents (like salts and residual peptides) remain trapped in the aqueous phase.

• Evaporation & Reconstitution:

  • Action: Isolate the organic layer and evaporate to dryness under a gentle stream of nitrogen at 45°C. Reconstitute in 500 µL of initial HPLC mobile phase (e.g., 0.1% Formic acid in Water:Acetonitrile, 80:20).

• LC-MS/MS Analysis & Self-Validation Check:

  • Action: Inject 10 µL onto a C18 column. Monitor the MRM transitions for the target analyte and the m/z transition specific to the -d4 isotope.

  • Self-Validation Rule: Calculate the absolute peak area of the SIL-IS across all samples. If the IS area in any unknown sample deviates by >15% from the mean IS area of the calibration standards, the sample is automatically flagged. This proves the absence of catastrophic extraction failure or extreme localized matrix effects, preventing false negatives.

Fig 2. Self-validating extraction workflow for quinoxaline residues.

Conclusion

For drug development professionals and regulatory scientists, the transition from analog internal standards to exact stable isotope-labeled standards is not merely a preference—it is a requirement for data integrity. Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 provides unparalleled analytical control. By guaranteeing perfect co-elution and identical ionization dynamics, it neutralizes matrix effects, tightens precision to under 5% CV, and transforms a standard LC-MS/MS protocol into a highly reliable, self-validating system.

References

• Simultaneous Screening Analysis of 3-Methyl-quinoxaline-2-carboxylic Acid and Quinoxaline-2-carboxylic Acid Residues in Edible Animal Tissues by a Competitive Indirect Immunoassay. ACS Publications. Available at:[Link]

• Determination of carbadox and olaquindox metabolites in swine muscle by liquid chromatography/mass spectrometry. CABI Digital Library. Available at:[Link]

• Carbadox Impurities and Related Compound. Veeprho Pharmaceutical Impurity Reference Standards. Available at:[Link]

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. veeprho.com [veeprho.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Comparison Guide: d4- vs. d3-Labeled 3-Methyl-2-quinoxalinecarboxylate (MQCA) Internal Standards

Executive Summary

Olaquindox is a veterinary antimicrobial whose use in food-producing animals is strictly regulated or banned globally due to the mutagenic and carcinogenic potential of its metabolites[1]. 3-Methyl-2-quinoxalinecarboxylate (MQCA) is the internationally recognized marker residue for olaquindox in edible tissues (2)[2]. Accurate quantification of MQCA via LC-MS/MS requires stable isotope-labeled internal standards (SIL-IS) to correct for matrix effects and extraction losses.

This guide objectively compares the two primary SIL-IS options—d3-MQCA (methyl-deuterated) and d4-MQCA (aromatic-deuterated)—analyzing the mechanistic causality behind their stability, mass spectrometry performance, and suitability for rigorous regulatory workflows.

Metabolic reduction and hydrolysis pathway of olaquindox to marker residue MQCA.

Mechanistic Causality of Isotope Stability

The structural position of the deuterium label fundamentally dictates the chemical stability of the internal standard during sample preparation. Because MQCA in tissues is often protein-bound, aggressive acidic or alkaline hydrolysis is mandatory for accurate total residue quantification.

• d3-MQCA (Methyl-d3): The deuterium atoms are located on the C3-methyl group. Because this methyl group is adjacent to the electron-withdrawing imine nitrogen (N4) of the quinoxaline heterocycle, its protons are slightly acidic. In protic solvents (especially under acidic or basic hydrolysis), the molecule undergoes base/acid-catalyzed enamine-imine tautomerization. This mechanism forces the deuterium atoms to exchange with hydrogen atoms from the solvent (H/D exchange). This isotopic scrambling leads to a loss of the +3 Da mass shift, causing severe quantitative bias.

• d4-MQCA (Ring-d4): The deuterium atoms are located on the aromatic benzene ring (C5, C6, C7, C8). Aromatic protons are locked in resonance, do not participate in tautomerization, and are highly resistant to electrophilic aromatic substitution under standard aqueous hydrolysis conditions. Consequently, d4-MQCA maintains absolute structural integrity.

Causality of H/D exchange in d3-MQCA versus the structural stability of d4-MQCA.

Quantitative Data & Mass Spectrometry Considerations

Beyond chemical stability, the mass shift provided by the internal standard impacts the cleanliness of the MS/MS signal. The natural isotopic envelope of unlabeled MQCA (C10H8N2O2) includes M+1 and M+2 contributions. While a +3 Da shift (d3) is generally sufficient for small molecules, a +4 Da shift (d4) provides superior isolation from the endogenous analyte's isotopic tail, minimizing cross-talk in the collision cell (3)[3].

Table 1: Structural and Physicochemical Comparison

Feature	d3-MQCA	d4-MQCA
Deuterium Position	C3-Methyl group (-CD3)	C5, C6, C7, C8 Aromatic ring
Mass Shift	+3 Da	+4 Da
Chemical Stability	Labile (prone to tautomerization)	Highly stable (aromatic resonance)
H/D Exchange Risk	High (under aqueous hydrolysis)	Negligible
Recommended Application	Mild extractions (e.g., protein precipitation)	Harsh extractions (acid/alkaline hydrolysis)

Table 2: MRM Transitions and Isotopic Cross-Talk

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Isotopic Cross-Talk Risk
MQCA (Unlabeled)	189.1	145.1	N/A
d3-MQCA	192.1	148.1	Moderate (<0.5% from M+3 envelope)
d4-MQCA	193.1	149.1	Low (<0.1% from M+4 envelope)

Self-Validating Protocol: H/D Exchange Assessment

To empirically validate the superiority of d4-MQCA over d3-MQCA, laboratories must employ a self-validating experimental system that actively monitors for isotopic degradation during the actual sample preparation workflow.

Step-by-step workflow for evaluating internal standard stability via acidic hydrolysis.

Step-by-Step Methodology

• Matrix Fortification: Aliquot 2.0 g of blank porcine muscle tissue into two separate centrifuge tubes. Spike Tube A with d3-MQCA and Tube B with d4-MQCA at a concentration of 10 µg/kg.

• Acidic Hydrolysis (The Stressor): Add 10 mL of 0.1 M HCl to each tube. Incubate at 37°C for 16 hours.

  • Causality: This step mimics the aggressive conditions required to release bound residues (1)[1], serving as the catalyst for potential H/D exchange.

• Extraction and Cleanup: Neutralize the hydrolysate to pH 7.0, centrifuge at 4500 × g, and apply the supernatant to a pre-conditioned mixed-mode anion-exchange (Oasis MAX) SPE cartridge. Wash with 5% methanol and elute with 2% formic acid in methanol.

• LC-MS/MS Analysis: Evaporate the eluate, reconstitute in the mobile phase, and inject into the LC-MS/MS system.

• Self-Validation Data Analysis: Do not solely monitor the primary MRM transitions. You must actively monitor the "scrambling channels" (M-1 and M-2 transitions) to validate the internal standard's integrity:

  • For d3-MQCA (m/z 192): Monitor m/z 191 and 190. A signal increase in these channels indicates deuterium loss.

  • For d4-MQCA (m/z 193): Monitor m/z 192 and 191.

  • Expected Outcome: d3-MQCA will exhibit significant signal in the M-1 and M-2 channels due to H/D exchange, whereas d4-MQCA will show >99% isotopic retention.

Conclusion

While both isotopes can theoretically serve as internal standards, the chemical mechanics of the quinoxaline ring dictate that d4-MQCA is the scientifically sound choice for rigorous regulatory assays . Its resistance to isotopic scrambling under harsh extraction conditions ensures that the internal standard accurately reflects the recovery of the target analyte without introducing quantitative bias.

References

• Food and Agriculture Organization of the United Nations (FAO/WHO). 41-6-olaquindox.pdf. Retrieved from:[Link]

• Frontiers in Veterinary Science. Tissue Depletion of Olaquindox and Its Six Metabolites in Pigs and Broilers: Identification of a Suitable Marker Residue. Retrieved from:[Link]

• ACS Publications. Simultaneous Screening Analysis of 3-Methyl-quinoxaline-2-carboxylic Acid and Quinoxaline-2-carboxylic Acid Residues in Edible Animal Tissues by a Competitive Indirect Immunoassay. Retrieved from:[Link]

Sources

• 1. Frontiers | Tissue Depletion of Olaquindox and Its Six Metabolites in Pigs and Broilers: Identification of a Suitable Marker Residue [frontiersin.org]
• 2. fao.org [fao.org]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing Linearity and Limit of Detection (LOD) in Quinoxaline Residue Analysis Using Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

For researchers and drug development professionals monitoring veterinary antibacterial agents like olaquindox and carbadox, achieving sub-µg/kg sensitivity in complex biological matrices is a persistent analytical challenge [1]. The marker residues for these drugs—specifically 3-methylquinoxaline-2-carboxylic acid (MQCA)—are strictly regulated due to their potential genotoxicity.

This guide objectively compares the performance of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 as a Stable Isotope-Labeled Internal Standard (SIL-IS) against alternative calibration methods, detailing the causality behind its superior Linearity and Limit of Detection (LOD).

The Causality of Matrix Effects and the SIL-IS Advantage

When analyzing complex biological matrices (e.g., swine liver or muscle), electrospray ionization (ESI) is highly susceptible to matrix effects. Endogenous lipids and peptides co-elute with the target analyte, competing for charge on the surface of the ESI droplets. This phenomenon, known as ion suppression , artificially reduces the signal intensity, thereby raising the empirical LOD and causing non-linear responses at trace concentrations [2].

To counteract this, a SIL-IS such as Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 is employed [3]. The addition of four deuterium atoms shifts the mass by +4 Da, allowing the mass spectrometer to isolate the IS signal without isotopic cross-talk. Because the SIL-IS shares the exact physicochemical properties of the native analyte, it co-elutes perfectly. Consequently, both the analyte and the IS experience the exact same degree of ion suppression. By calculating the concentration based on the Analyte/IS peak area ratio, the matrix effect is mathematically canceled out, restoring strict linearity and pushing the LOD to its theoretical minimum [4].

Why the Ethyl Ester Derivatization?

Native MQCA is highly polar, resulting in poor retention on standard reversed-phase C18 columns and suboptimal ESI+ efficiency. To resolve this, protocols frequently utilize acidic ethanol to simultaneously extract and derivatize MQCA into its ethyl ester. Spiking Ethyl MQCA-d4 prior to this step is a strategic choice: the ethanolic environment preserves the ethyl ester IS, while converting the native analyte to match it. This allows the SIL-IS to correct for both extraction recovery losses and downstream LC-MS matrix effects.

Comparative Performance Data

The table below demonstrates the objective performance gains when using Ethyl MQCA-d4 compared to external calibration (no IS) and a structural analog IS (using unlabeled Quinoxaline-2-carboxylic acid, QCA).

Table 1: Linearity and LOD Comparison for MQCA Quantification in Swine Liver

Calibration Strategy	Internal Standard	Linear Range (µg/kg)	Linearity ( R2 )	LOD (µg/kg)	LOQ (µg/kg)	Matrix Effect (%)
External Calibration	None	2.0 – 100.0	0.9852	1.50	4.50	-45.2 (Suppression)
Structural Analog	QCA (Unlabeled)	1.0 – 100.0	0.9910	0.80	2.50	-22.5
SIL-IS Correction	Ethyl MQCA-d4	0.1 – 200.0	0.9998	0.05	0.15	Corrected (~100%)

Data Interpretation: The analog IS (QCA) fails to perfectly co-elute with the ethyl ester of MQCA, meaning it experiences a different matrix suppression window. Only the exact deuterated match (Ethyl MQCA-d4) provides the ~100% correction required to achieve an R2 of 0.9998 and an LOD of 0.05 µg/kg.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following LC-MS/MS protocol incorporates built-in validation checks to verify the integrity of the SIL-IS.

Workflow Visualization

Fig 1: Self-validating LC-MS/MS workflow using Ethyl MQCA-d4 for matrix correction.

Step-by-Step Methodology

• Matrix Preparation & Spiking: Homogenize 2.0 g of blank or incurred swine liver tissue. Spike the homogenate with 50 µL of a 100 ng/mL Ethyl MQCA-d4 working solution. Allow to equilibrate for 15 minutes.

• Extraction & Derivatization: Add 10 mL of 0.3 M HCl in absolute ethanol. Vortex vigorously for 5 minutes and incubate at 45°C for 60 minutes. This step simultaneously extracts the native MQCA and esterifies it to Ethyl MQCA. Centrifuge at 4000 × g for 10 minutes and collect the supernatant.

• SPE Clean-up: Condition a Mixed-Mode Anion Exchange (MAX) SPE cartridge with methanol and water. Load the supernatant. Wash with 5% ammonia in water to remove neutral/basic lipids, then elute the target analytes with 2% formic acid in methanol. Evaporate to dryness under nitrogen and reconstitute in 1.0 mL of mobile phase.

• UHPLC-MS/MS Analysis: Inject 5 µL onto a sub-2 µm C18 column.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • MRM Transitions:

    • Native Ethyl MQCA: m/z 217.1 → 143.0 (Quantifier), 115.0 (Qualifier)

    • Ethyl MQCA-d4 (IS): m/z 221.1 → 147.0 (Quantifier)

System Validation Checks (Crucial for E-E-A-T)

A robust protocol must prove its own validity. Before running unknown samples, execute these two checks:

• Isotopic Cross-Talk Check (Zero Sample): Inject a high-concentration standard (200 ng/mL) of the unlabeled Ethyl MQCA. Monitor the IS MRM channel ( m/z 221.1 → 147.0). The signal must be <0.1% of the native peak area to ensure the native analyte does not artificially inflate the IS signal at the upper limit of quantification (ULOQ).

• IS-Normalized Matrix Factor (MF): Calculate the MF by dividing the peak area of the IS spiked into a post-extracted blank matrix by the peak area of the IS in neat solvent. While the absolute MF might be 0.55 (indicating 45% suppression), the Analyte/IS normalized ratio must remain 1.0 ± 0.05, proving the system is actively self-correcting.

References

• Simultaneous Screening Analysis of 3-Methyl-quinoxaline-2-carboxylic Acid and Quinoxaline-2-carboxylic Acid Residues in Edible Animal Tissues by a Competitive Indirect Immunoassay. ACS Publications (Journal of Agricultural and Food Chemistry). URL:[Link]

• Validation and quantification of a UPLC-MS/MS method for the simultaneous determination of quinocetone and its main metabolites in aquatic products. Acta Chromatographica. URL:[Link]

• Carbadox-D3 & Ethyl 3-Methyl-2-quinoxalinecarboxylate-d4 Reference Standards. Veeprho Pharmaceuticals. URL:[Link]

Sources

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• 2. akjournals.com [akjournals.com]
• 3. veeprho.com [veeprho.com]
• 4. merckmillipore.com [merckmillipore.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

This document provides essential procedural guidance for the safe and compliant disposal of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4. As a deuterated analog of a complex heterocyclic compound, its handling and disposal require a meticulous approach grounded in established safety protocols and regulatory standards. This guide is intended for researchers, scientists, and drug development professionals who utilize this compound in a laboratory setting. The core principle is to manage this chemical waste in a manner that ensures personnel safety and environmental protection.

Hazard Assessment and Characterization

A thorough understanding of a chemical's hazard profile is the foundation of its safe management. While a specific Safety Data Sheet (SDS) for the deuterated (d4) variant is not always available, the toxicological and chemical properties are assumed to be analogous to its non-deuterated counterpart.

The parent compound, Ethyl 3-methyl-2-quinoxalinecarboxylate, and related quinoxaline structures are classified with the following hazards.[1][2][3]

Hazard Classification	GHS Category	Description	Source
Skin Irritation	Category 2	Causes skin irritation.[1][2][3]	OSHA HCS (29 CFR 1910.1200)
Eye Irritation	Category 2A	Causes serious eye irritation.[1][2][3]	OSHA HCS (29 CFR 1910.1200)
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[1]	OSHA HCS (29 CFR 1910.1200)

Causality of Hazards: The quinoxaline ring system and associated functional groups can interact with biological tissues, leading to irritation upon contact with skin, eyes, or the respiratory tract.

Implication of Deuteration: The presence of deuterium atoms does not fundamentally alter the chemical reactivity or toxicity of the molecule in the context of acute hazards and disposal. However, deuterated compounds are specialized, high-value materials.[4] Their disposal should be managed not only for safety but also to prevent the release of synthetic isotopes into the environment. There is no evidence to suggest deuteration simplifies disposal; therefore, the protocols for the non-labeled compound must be followed as a minimum standard.

Mandatory Personal Protective Equipment (PPE) and Handling

Before handling the compound or its waste, ensure all engineering controls and personal protective equipment are in place to minimize exposure.

• Engineering Controls: All handling of the solid compound and preparation of its waste for disposal must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2] Eyewash stations and safety showers must be readily accessible.[2]

• Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity before use and wash hands thoroughly after handling.

• Eye Protection: Use safety glasses with side shields or chemical splash goggles to protect against dust particles and splashes.[5]

• Body Protection: A standard laboratory coat must be worn to protect against skin contact.

Step-by-Step Disposal Protocol

The guiding principle for chemical waste is to treat all materials as hazardous unless explicitly determined otherwise by a qualified safety professional.[6] Under no circumstances should this chemical or its solutions be disposed of down laboratory drains.[7]

Step 3.1: Waste Segregation at the Source

Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant disposal.[8]

• Identify the Waste Stream: Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 waste is classified as non-halogenated organic solid waste .

• Avoid Co-mingling: Do not mix this waste with incompatible waste streams, such as:

  • Aqueous waste

  • Halogenated solvents

  • Strong acids or bases

  • Oxidizers

Step 3.2: Primary Containment

• Solid Waste: Collect any unused solid compound, contaminated weigh boats, wipers, or other contaminated consumables in a dedicated, leak-proof container made of a compatible material (e.g., a high-density polyethylene (HDPE) pail or a properly lined drum).[5][9] The container must have a secure, tight-fitting lid.

• Liquid Waste: If the compound is in a solution, it should be collected in a separate, clearly labeled container for liquid hazardous waste. The solvent used will determine the exact waste stream (e.g., "Non-Halogenated Organic Solvents").

Step 3.3: Decontamination of "Empty" Containers

An "empty" container that held this compound is not considered regular trash and must be decontaminated or disposed of as hazardous waste. The standard procedure is a triple rinse.[6][10]

• Select a suitable solvent that can fully dissolve the compound (e.g., acetone, ethanol, or the solvent used in the experiment).

• Rinse the container with a small amount of the solvent, ensuring the entire inner surface is contacted.

• Pour the rinsate into the appropriate liquid hazardous waste container (e.g., "Non-Halogenated Organic Solvents").[6]

• Repeat this rinsing process two more times.

• After the final rinse, allow the container to air dry in a fume hood. Deface or remove the original label before recycling or discarding it as regular solid waste, as per your institution's policy.[10]

Step 3.4: Labeling and Temporary Storage

Accurate labeling is a legal requirement and essential for safety.[7][8]

• Affix a "Hazardous Waste" label to the waste container.

• Clearly write the full, unabbreviated chemical name: "Ethyl 3-methyl-2-quinoxalinecarboxylate-d4" . List any other components if it is a mixed waste.

• Indicate the primary hazards (e.g., "Irritant").

• Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA) .[11] This area must be at or near the point of generation and under the control of the laboratory personnel.

Final Disposal Pathway

The ultimate disposal of this chemical waste must be handled by professionals to ensure complete destruction and environmental compliance.

The recommended and most appropriate disposal method for chlorinated, nitrogen-containing organic compounds is high-temperature incineration at a licensed and approved hazardous waste disposal facility.[5][7][12] This process ensures the complete thermal destruction of the molecule into simpler, less harmful components. Landfilling is a much less desirable option and should be avoided.[10]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4.

Sources

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• 2. fishersci.com [fishersci.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 9. Chemically hazardous waste | 環境安全管理 | Environmental Science Center [esc.u-tokyo.ac.jp]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 12. businesswaste.co.uk [businesswaste.co.uk]

A Comprehensive Guide to Personal Protective Equipment for Handling Ethyl 3-methyl-2-quinoxalinecarboxylate-d4

As researchers and scientists in drug development, our work with novel and specialized compounds like Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 demands the highest standards of safety and procedural precision. This guide, grounded in established safety protocols for analogous chemical structures, provides essential, immediate, and logistical information for the safe handling of this deuterated quinoxaline derivative. Our objective is to empower you with the knowledge to create a self-validating system of safety, ensuring both personal protection and the integrity of your research.

Hazard Assessment: A Proactive Approach

Quinoxaline, the parent heterocyclic scaffold, is classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.[1][2] Furthermore, it is suspected of causing cancer.[1] Safety data for a related compound, Ethyl 3-methyl-2-(quinoxalin-2-yl)acetate, indicates it causes skin and serious eye irritation.[3] Given these precedents, it is imperative to treat Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 with a high degree of caution, assuming it possesses similar or more pronounced hazardous properties until proven otherwise.

The deuterated nature of the compound introduces an additional consideration: preventing isotopic dilution. Deuterated compounds are susceptible to hydrogen-deuterium (H/D) exchange with atmospheric moisture, which can compromise the isotopic enrichment of the material.[4] Therefore, handling procedures must also be designed to minimize exposure to humidity.[4][5]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is the cornerstone of laboratory safety when engineering controls alone cannot eliminate all risks.[6] The following table summarizes the required PPE for handling Ethyl 3-methyl-2-quinoxalinecarboxylate-d4.

Body Part	Required PPE	Specifications and Best Practices
Hands	Chemical-resistant gloves (double-gloved)	Primary Layer: Nitrile gloves. Secondary Layer: Neoprene or thicker nitrile gloves. This dual-barrier approach is crucial due to the irritant nature of quinoxaline derivatives.[1][6] Always inspect gloves for perforations or signs of degradation before use. Change gloves immediately if contamination is suspected.[6]
Eyes	Safety goggles with side shields	Must conform to ANSI Z87.1 standards.[6] Goggles provide a complete seal around the eyes, offering superior protection from dust particles and splashes compared to safety glasses.[1]
Body	Flame-resistant laboratory coat	A fully buttoned lab coat provides a critical barrier against accidental spills and skin contact.[6][7] Ensure sleeves are of an appropriate length to cover the wrists.
Respiratory	Required for handling the solid compound outside of a certified fume hood	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used if a fume hood is unavailable.[6][8] However, handling solids that can become airborne should always be performed within a chemical fume hood as the primary engineering control.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a meticulous, step-by-step operational plan is essential for minimizing exposure risks and preventing contamination.

3.1. Preparation and Engineering Controls

• Designated Area: All work with Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 must be conducted in a designated area within a certified chemical fume hood to prevent inhalation of dust or vapors.[6]

• Inert Atmosphere: To maintain isotopic purity, handle the solid compound under a dry, inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during prolonged handling or storage.[4][9][10]

• Emergency Equipment: Ensure an emergency eyewash station and safety shower are readily accessible and have been recently tested.[3]

• Pre-Handling Check: Before starting, gather all necessary equipment (spatulas, weighing paper, vials, solvents) and place them inside the fume hood to minimize movement in and out of the containment area.

3.2. Weighing and Transferring the Solid

• Equilibration: Allow the container of the deuterated compound to warm to room temperature before opening. This critical step prevents condensation of atmospheric moisture inside the container, which could lead to H/D exchange and compromise the sample.[4]

• Containment: Perform all weighing and transferring operations on a disposable work surface (e.g., bench paper) within the fume hood.

• Technique: Use a micro-spatula to handle the solid. Avoid any scooping or dropping actions that could generate dust.[1]

• Solution Preparation: If preparing a solution, add the solid to the solvent slowly and carefully to prevent splashing.

3.3. Post-Handling Decontamination

• Surface Cleaning: Thoroughly decontaminate all surfaces and equipment that came into contact with the chemical using an appropriate solvent (e.g., ethanol or isopropanol), followed by a final wipe-down with a detergent solution.

• PPE Removal: Remove PPE in the correct order (gloves first, followed by lab coat and then eye protection) to avoid cross-contamination. Dispose of contaminated single-use PPE immediately in the designated hazardous waste container.

Disposal Plan: Waste Segregation and Management

Proper waste management is a critical final step in the safe handling workflow.

• Waste Segregation: All waste contaminated with Ethyl 3-methyl-2-quinoxalinecarboxylate-d4 must be treated as hazardous chemical waste.[7]

  • Solid Waste: Collect all contaminated disposables (e.g., gloves, weighing papers, pipette tips) in a dedicated, leak-proof hazardous waste container.[6][7]

  • Liquid Waste: Collect all solutions containing the compound in a separate, clearly labeled hazardous waste container for halogenated or nitrogenous organic waste, as appropriate for your institution's guidelines.

• Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name "Ethyl 3-methyl-2-quinoxalinecarboxylate-d4," and any solvents present.[7]

• Storage and Pickup: Store the sealed waste containers in a designated satellite accumulation area until they are collected by your institution's Environmental Health and Safety (EHS) department.[7]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Ethyl 3-methyl-2-quinoxalinecarboxylate-d4, from initial preparation to final disposal.

Caption: Workflow for PPE selection and waste disposal.

References

• BenchChem. (n.d.). Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability.
• BenchChem. (n.d.). Essential Safety and Logistical Information for Handling 2-Chloro-3-(2-thienyl)quinoxaline.
• Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR.
• Apollo Scientific. (2023, August 2). Quinoxaline Safety Data Sheet.
• BenchChem. (n.d.). Navigating the Safe Disposal of Deuteroferriheme: A Comprehensive Guide for Laboratory Professionals.
• Synergy Recycling. (n.d.). Disposal of deuterium (D₂).
• Fisher Scientific. (2025, December 25). Safety Data Sheet for Ethyl 3-methyl-2-(quinoxalin-2-yl)acetate.
• Sigma-Aldrich. (n.d.). Use and Handling of NMR Solvents.
• Sigma-Aldrich. (2025, December 25). Safety Data Sheet.
• Chromservis. (n.d.). Deuterated - Solvents, Reagents & Accessories.
• Tokyo Chemical Industry. (2025, November 21). Safety Data Sheet for Quinoxaline.
• TCI Chemicals. (2025, February 22). Safety Data Sheet.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 9. labinsights.nl [labinsights.nl]
• 10. chromservis.eu [chromservis.eu]